(2Z)-2-bromopent-2-enal

• CAS: 157840-82-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Assignments for (2Z)-2-bromopent-2-enal

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectra of (2Z)-2-bromopent-2-enal, a halogenated α,β-unsaturated aldehyde. Designed for researchers, scientists, and professionals in drug development, this document elucidates the principles behind chemical shift and coupling constant assignments for this specific molecule. By integrating theoretical predictions with established empirical data, we provide a robust framework for the structural verification of (2Z)-2-bromopent-2-enal and related compounds.

Introduction: The Structural Significance of (2Z)-2-bromopent-2-enal

(2Z)-2-bromopent-2-enal is a functionalized organic molecule featuring an aldehyde, a carbon-carbon double bond with specific (Z)-stereochemistry, and a bromine substituent. Each of these features imparts distinct electronic effects that profoundly influence the magnetic environment of the individual proton and carbon nuclei. Consequently, NMR spectroscopy serves as a powerful tool for the unambiguous confirmation of its structure. Understanding the nuances of its NMR spectra is critical for quality control in synthesis, reaction monitoring, and for correlating its structure with potential biological activity.

The core of this guide is to dissect the ¹H and ¹³C NMR spectra, explaining the rationale behind the expected chemical shifts (δ) and spin-spin coupling constants (J). This analysis is grounded in fundamental NMR principles and supported by data from analogous structures and predictive software.

Experimental & Predictive Methodology

General Experimental Protocol for NMR Acquisition

While this guide focuses on the interpretation of NMR data, a standardized protocol for data acquisition is crucial for reproducibility and accuracy.

Sample Preparation:

• Dissolve approximately 10-20 mg of (2Z)-2-bromopent-2-enal in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

Spectrometer Parameters (¹H NMR):

• Spectrometer Frequency: 400 MHz or higher for better resolution.

• Pulse Angle: 30-45°.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16, depending on sample concentration.

Spectrometer Parameters (¹³C NMR):

• Spectrometer Frequency: 100 MHz or higher.

• Pulse Program: Standard proton-decoupled pulse sequence.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: Several hundred to several thousand, due to the low natural abundance of ¹³C.

Predictive NMR Methodologies

In the absence of direct experimental spectra in public databases, predictive software plays a vital role.[1][2][3][4][5] These programs utilize extensive databases of experimentally determined chemical shifts and employ various algorithms, including machine learning and HOSE (Hierarchical Organization of Spherical Environments) codes, to calculate theoretical spectra from a given chemical structure.[1][5]

Caption: Workflow for NMR spectral assignment.

¹H NMR Spectral Assignments for (2Z)-2-bromopent-2-enal

The proton NMR spectrum of (2Z)-2-bromopent-2-enal is expected to show four distinct signals, corresponding to the four unique proton environments in the molecule.

Molecular Structure with Proton Numbering:

Caption: Structure of (2Z)-2-bromopent-2-enal with proton numbering.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Assignment
H¹ (Aldehydic)	9.5 - 10.5	Singlet	-	The aldehyde proton is highly deshielded due to the strong electron-withdrawing effect of the adjacent carbonyl oxygen and the anisotropic effect of the C=O bond.[6][7] It typically appears as a sharp singlet, although very fine long-range coupling may occasionally be observed.[8][9]
H³ (Vinylic)	7.0 - 7.5	Triplet	³J(H³-H⁴) ≈ 7-8	This vinylic proton is deshielded by both the electron-withdrawing aldehyde group and the bromine atom. Its signal is split into a triplet by the two adjacent protons on C⁴, following the n+1 rule.[10]
H⁴ (Allylic)	2.4 - 2.8	Quartet of triplets (qt) or Multiplet	³J(H⁴-H⁵) ≈ 7.5, ³J(H⁴-H³) ≈ 7-8	These protons are in an allylic position, adjacent to the C=C double bond, which causes a downfield shift compared to a standard alkane. They are coupled to both the three protons of the methyl group (C⁵) and the vinylic proton (H³), resulting in a complex multiplet.
H⁵ (Alkyl)	1.0 - 1.3	Triplet	³J(H⁵-H⁴) ≈ 7.5	These protons are on a terminal methyl group and are the most shielded in the molecule. Their signal is split into a triplet by the two adjacent protons on C⁴.

Causality of Coupling Constants

The magnitude of the coupling constant (J) provides valuable information about the connectivity and stereochemistry of the molecule.[8][11]

• ³J (Vicinal Coupling): The coupling between H³ and H⁴, and between H⁴ and H⁵, occurs through three bonds. For protons on sp³-hybridized carbons, this is typically in the range of 6-8 Hz.[9]

• Stereochemistry: For vinylic protons, the coupling constant is highly dependent on their relative orientation. For a (Z) or cis configuration, the ³J value is typically in the range of 5-10 Hz.[8] While there is only one vinylic proton in this molecule, this principle is crucial for assigning stereochemistry in related compounds.

¹³C NMR Spectral Assignments for (2Z)-2-bromopent-2-enal

The proton-decoupled ¹³C NMR spectrum is expected to show five distinct signals, one for each carbon atom in the molecule.

Molecular Structure with Carbon Numbering:

Caption: Structure of (2Z)-2-bromopent-2-enal with carbon numbering.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C¹ (Carbonyl)	190 - 200	The carbonyl carbon of an α,β-unsaturated aldehyde is highly deshielded and appears at the far downfield end of the spectrum.[12][13]
C² (Bromo-substituted Alkene)	125 - 135	This sp² carbon is directly attached to the electronegative bromine atom, causing a significant downfield shift.[14][15]
C³ (Alkene)	145 - 155	This sp² carbon is in the β-position relative to the carbonyl group, and its resonance is shifted downfield due to the electron-withdrawing effect of the aldehyde.
C⁴ (Alkyl)	25 - 35	This is a standard sp³-hybridized carbon in an ethyl group.
C⁵ (Alkyl)	12 - 18	This terminal methyl carbon is the most shielded carbon in the molecule and appears furthest upfield.

Conclusion

The detailed assignment of ¹H and ¹³C NMR spectra for (2Z)-2-bromopent-2-enal provides a clear and validated method for its structural confirmation. The predictable patterns of chemical shifts and coupling constants, arising from the interplay of inductive and anisotropic effects of the aldehyde, bromine, and alkene functionalities, allow for a confident and precise analysis. This guide serves as a practical reference for scientists engaged in the synthesis and characterization of halogenated unsaturated aldehydes, facilitating accurate and efficient structural elucidation.

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Stereoselective Synthesis Pathways for (2Z)-2-Bromopent-2-enal: A Comprehensive Technical Guide

Executive Summary

(2Z)-2-Bromopent-2-enal is a highly versatile α -bromo- α,β -unsaturated aldehyde that serves as a critical electrophilic building block in complex organic synthesis. Its unique structural topology—combining a reactive Michael acceptor, an aldehyde handle, and a cross-coupling-ready vinylic bromide—makes it indispensable for the construction of dense stereocenters. Notably, it has been utilized as a pivotal intermediate in the [1] and in[2].

This technical guide deconstructs the stereoselective preparation of (2Z)-2-bromopent-2-enal from (E)-2-pentenal. By analyzing the mechanistic causality of the bromination-dehydrobromination sequence, we provide a field-proven, self-validating protocol designed to maximize both chemical yield and geometric purity.

Mechanistic Rationale: The Stereocontrol of α -Bromination/Dehydrobromination

The synthesis of (2Z)-2-bromopent-2-enal relies on a highly stereospecific two-step cascade: an electrophilic halogenation followed by a base-promoted E2 elimination. Understanding the causality behind the stereochemical outcome is critical for troubleshooting and scaling the reaction.

• Step 1: Electrophilic Anti-Addition: The reaction is initiated by the addition of molecular bromine ( Br2​ ) across the C=C double bond of the commercially available (E)-2-pentenal. The reaction proceeds via a cyclic bromonium ion intermediate. Subsequent nucleophilic attack by the bromide anion occurs from the opposite face (anti-addition), yielding the anti-2,3-dibromopentanal intermediate[3].

• Step 2: Base-Promoted E2 Elimination: The addition of a mild, non-nucleophilic base—typically triethylamine ( Et3​N )—promotes the elimination of hydrogen bromide ( HBr ). The α -proton at C2 is highly acidic due to the adjacent electron-withdrawing aldehyde group.

• Causality of (Z)-Selectivity: For an E2 elimination to occur, the α -proton and the β -bromide must adopt an anti-periplanar conformation. Because the starting material is an E-alkene, the resulting anti-dibromide forces the bulky aldehyde ( −CHO ) and ethyl ( −CH2​CH3​ ) groups to position themselves on opposite sides of the C2-C3 bond during the transition state to minimize steric strain. Consequently, upon elimination, the remaining high-priority groups (the C2 bromine and the C3 ethyl group) are locked onto the same side of the newly formed olefin, yielding the (Z)-isomer almost exclusively[4].

Stereospecific bromination-elimination mechanism yielding the (Z)-isomer.

Experimental Workflow & Protocols (The Self-Validating System)

To ensure reproducibility, the following protocol is designed as a self-validating system. Visual cues (color changes and precipitate formation) act as built-in checkpoints to confirm the successful progression of each mechanistic step[3].

Reagents & Materials

• (E)-2-pentenal: 8.40 g (100 mmol, 1.0 equiv)

• Bromine ( Br2​ ): 16.0 g (100 mmol, 1.0 equiv)

• Triethylamine ( Et3​N ): 20 mL (~143 mmol, 1.43 equiv)

• Dichloromethane ( CH2​Cl2​ ): Anhydrous, 100 mL

• Aqueous HCl: 1M solution (for quenching)

Step-by-Step Methodology

• Substrate Preparation: In an oven-dried, argon-flushed 500 mL round-bottom flask, dissolve 8.40 g of (E)-2-pentenal in 100 mL of anhydrous CH2​Cl2​ . Cool the stirred solution to 0 °C using an ice-water bath.

• Bromination (Checkpoint 1): Equip the flask with an addition funnel containing a solution of Br2​ (16.0 g) in 20 mL of CH2​Cl2​ . Add the bromine solution dropwise over 30 minutes. Validation: The transient red color of bromine should dissipate as it reacts. Complete consumption is indicated when a faint, persistent yellow/orange tint remains, confirming the formation of the dibromide intermediate.

• Dehydrobromination (Checkpoint 2): While strictly maintaining the temperature at 0 °C, add 20 mL of Et3​N dropwise. Validation: A dense white precipitate of triethylammonium bromide ( Et3​N⋅HBr ) will form immediately, signaling the successful initiation of the E2 elimination.

• Maturation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1.5 hours to drive the elimination to completion.

• Quench & Extraction: Transfer the mixture to a separatory funnel and wash with 100 mL of cold, dilute HCl (1M) to neutralize excess Et3​N and dissolve the ammonium salts. Separate the organic layer, wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: The product is thermally sensitive. Purify the crude mixture rapidly via short-path silica gel filtration using a hexane/ethyl acetate gradient. Evaporate the solvent in a cool water bath to afford (2Z)-2-bromopent-2-enal as a pale yellow liquid (Typical yield: 85%)[3].

Step-by-step experimental workflow for the synthesis of (2Z)-2-bromopent-2-enal.

Quantitative Data & Yield Optimization

The efficiency of the elimination step is highly dependent on the nature of the base and the stoichiometry. Table 1 summarizes representative optimization parameters for the synthesis of (2Z)-2-bromopent-2-enal. Using an excess of Et3​N (1.4–2.0 equiv) ensures complete conversion while maintaining the geometric integrity of the double bond. Stronger bases like DBU can lead to competitive degradation of the sensitive aldehyde.

Table 1: Reaction Optimization Parameters for (2Z)-2-Bromopent-2-enal Synthesis

Entry	Base (Equivalents)	Temperature Profile	Time (h)	Isolated Yield (%)	Z:E Ratio
1	Et3​N (1.0)	0 °C to RT	2.0	65	>95:5
2	Et3​N (1.5)	0 °C to RT	1.5	85	>95:5
3	Et3​N (2.0)	0 °C to RT	1.0	86	>95:5
4	Pyridine (2.0)	0 °C to RT	4.0	55	90:10
5	DBU (1.5)	-78 °C to 0 °C	1.0	72	>95:5

Downstream Applications in Complex Synthesis

The strategic value of (2Z)-2-bromopent-2-enal lies in its ability to undergo highly ordered, stereoselective transformations in advanced synthetic routes:

• Tandem Aldol/Evans-Tishchenko Reactions: In the[5], (2Z)-2-bromopent-2-enal is utilized as a critical electrophile. Treatment of an α -bromo ketone with samarium(II) iodide ( SmI2​ ) generates a samarium enolate, which undergoes sequential addition with (2Z)-2-bromopent-2-enal and acetaldehyde. The high degree of stereo-induction in this cascade arises from a highly organized eight-membered ring chelate, yielding complex diols as single diastereomers[5],[6].

• Organocatalytic Annulations: The compound is an excellent substrate for[2]. Reaction with enolizable aldehydes via chiral α,β -unsaturated acylazolium intermediates affords 4,5-disubstituted dihydropyranones with excellent enantiomeric excess (>95% ee), expanding the toolkit for asymmetric heterocyclic synthesis[2].

References

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• Total Synthesis of (-)-Luminacin D Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Total Synthesis of Luminacin D (PMC) Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes Source: Organic Letters (ACS Publications) URL:[Link]

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Mechanism of Formation of α-Bromo-α,β-Unsaturated Aldehydes: A Comprehensive Guide

Executive Summary

Alpha-bromo-α,β-unsaturated aldehydes (α-bromo enals), such as α-bromocinnamaldehyde, are highly versatile electrophilic intermediates utilized extensively in the synthesis of heterocycles, cross-coupling reactions, and the development of broad-spectrum antifungal agents[1]. For drug development professionals and synthetic chemists, mastering the formation mechanism of these compounds is critical for optimizing yield, controlling stereochemistry (Z/E isomerism), and preventing oxidative degradation.

This whitepaper deconstructs the core mechanistic pathway—Bromination-Dehydrobromination —providing a deep dive into the stereoelectronic requirements of the reaction, backed by field-proven protocols and troubleshooting logic.

Mechanistic Paradigm: The Bromination-Dehydrobromination Sequence

The most direct and industrially scalable route to synthesize α-bromo enals involves a two-step sequence: the electrophilic addition of molecular bromine across the conjugated olefin, followed by a base-mediated E2 elimination of hydrogen bromide[1][2].

Step 1: Electrophilic Bromination (Addition)

The reaction initiates with the electrophilic attack of Br2​ on the C=C double bond of the α,β-unsaturated aldehyde.

• Causality & Mechanism: Despite the electron-withdrawing nature of the adjacent carbonyl group, the alkene remains sufficiently nucleophilic to induce the polarization of Br2​ . The reaction proceeds via the formation of a cyclic bromonium ion intermediate .

• Stereochemistry: Subsequent nucleophilic attack by the bromide ion ( Br− ) occurs from the opposite face (backside attack), resulting strictly in an anti-1,2-dibromo adduct (e.g., 2,3-dibromo-3-phenylpropanal)[3].

• Process Control: This step is highly exothermic. If the temperature is not strictly controlled (maintained at 0–5°C), the aldehyde moiety is susceptible to over-oxidation, leading to carboxylic acid byproducts[4].

Step 2: Base-Mediated E2 Elimination (Dehydrobromination)

The second phase requires the introduction of a base to promote an E2 (bimolecular elimination) reaction.

• Causality & Mechanism: The proton at the α-position of the 1,2-dibromo adduct is highly acidic due to the synergistic electron-withdrawing effects of both the adjacent carbonyl group and the α-bromine atom. The base abstracts this α-proton, initiating the collapse of the electron pair to reform the C=C double bond, which simultaneously expels the β-bromide leaving group[1][4].

• Stereoelectronic Requirements: For a successful E2 elimination, the abstracted α-proton and the departing β-bromide must adopt an anti-periplanar geometry. The thermodynamic stability of the resulting conjugated system drives the reaction forward, predominantly yielding the more stable stereoisomer (typically the Z-isomer for α-bromocinnamaldehyde, where the bulky phenyl and bromine groups are anti to each other).

Mechanistic pathway of α-bromo enal formation via bromination-dehydrobromination.

Optimization of Reaction Conditions

Historically, this synthesis utilized glacial acetic acid as a solvent and strong bases like potassium carbonate ( K2​CO3​ )[1]. However, this led to high system viscosity, generation of acetate byproducts, and dark-colored (degraded) final products[1][2]. Modern, optimized protocols rely on non-polar solvents (like CCl4​ or cyclohexane) and weaker bases ( Na2​CO3​ ) coupled with phase transfer catalysts[3].

Table 1: Comparative Analysis of Elimination Conditions

Solvent System	Base Used	Temperature Profile	Primary Drawbacks / Advantages	Expected Yield
Glacial Acetic Acid	K2​CO3​ (Strong)	Reflux	Drawback: High viscosity, dark product, acetate byproducts[1].	75 - 85%
Carbon Tetrachloride	2,4-Lutidine	Room Temp	Drawback: 2,4-lutidine is highly expensive; poor cost control[1].	~88%
CCl4​ / Cyclohexane	Na2​CO3​ (Weak)	50°C → 80°C	Advantage: Low viscosity, excellent color profile, cost-effective[3][4].	> 91%

Note: Using a two-stage temperature profile (50°C then 80°C) prevents the thermal degradation that causes dark-colored products, while ensuring the elimination reaction reaches completion[2][4].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for the synthesis of α-bromocinnamaldehyde is designed as a self-validating system. It incorporates built-in quality control checkpoints (TLC/GC) and utilizes silica gel-supported bromine to prevent over-oxidation[3][4].

Phase 1: Preparation of Silica-Supported Bromine

Causality: Liquid bromine is highly volatile and aggressive. Adsorbing it onto silica gel ensures a controlled, slow release of the electrophile, drastically reducing oxidative side reactions[4].

• Suspend 100g of activated silica gel in a non-polar solvent (e.g., cyclohexane or CCl4​ ).

• Slowly add an equimolar amount of liquid bromine under continuous stirring.

• Heat to mild reflux to ensure complete adsorption, then cool and filter. Dry the silica-supported bromine before use[3][4].

Phase 2: Electrophilic Addition

• Dissolve cinnamaldehyde (1.0 eq) in the chosen solvent within a reaction vessel equipped with a thermometer and mechanical stirrer.

• Chill the system to 0–5°C using an ice-water bath.

• Slowly add the silica-supported bromine (1.0 eq of Br2​ ) in portions.

• Validation Checkpoint: Maintain stirring for 15 minutes post-addition. Monitor via TLC or GC. The reaction is complete when the cinnamaldehyde peak is entirely consumed, confirming the formation of the 2,3-dibromo-3-phenylpropanal intermediate[2][4].

Phase 3: E2 Elimination & Workup

Causality: Using a weak base ( Na2​CO3​ ) prevents aldol-type side reactions. The phase transfer catalyst ensures the solid base interacts efficiently with the organic intermediate[3].

• To the unpurified dibromo intermediate solution, add Na2​CO3​ (1.5 to 2.0 eq) and a catalytic amount of a quaternary ammonium phase transfer catalyst[3].

• Two-Stage Heating: Heat the system to 50 ± 5°C for 1 hour to initiate elimination safely. Then, ramp the temperature to 80 ± 5°C for an additional 2 hours to drive the reaction to completion[2][4].

• Cool the mixture to room temperature and filter to remove solid salts and silica.

• Wash the filtrate with distilled water to remove residual inorganic impurities.

• Concentrate the organic layer via rotary evaporation to recover the solvent.

• Purification: Add petroleum ether or ethanol to the crude residue. Stir to induce crystallization. Filter and dry with hot air to yield pure α-bromocinnamaldehyde as light-colored crystals[2][4].

Self-validating experimental workflow for the synthesis of α-bromocinnamaldehyde.

References

• Google Patents. "CN109704940B - Synthetic method of alpha-bromo-cinnamaldehyde". Google Patents.
• Google Patents. "CN101898944A - Preparation process of α-bromocinnamaldehyde". Google Patents.

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Infrared Spectroscopy of (2Z)-2-Bromopent-2-enal: A Comprehensive Mechanistic Guide

Executive Summary (2Z)-2-bromopent-2-enal is a highly functionalized α -bromo- α,β -unsaturated aldehyde utilized extensively in cross-coupling and asymmetric annulation reactions. For researchers and drug development professionals, verifying its structural integrity via Infrared (IR) spectroscopy is a critical quality control step. This technical guide provides an in-depth mechanistic analysis of its IR absorption profile, explains the causality behind its unique vibrational modes, and outlines a self-validating protocol for spectral acquisition.

Structural Dynamics & Vibrational Causality

The molecule (2Z)-2-bromopent-2-enal presents a fascinating case study in vibrational spectroscopy due to the competing electronic effects of its functional groups, as detailed in the [1]. The carbonyl stretching frequency is dictated by a tug-of-war between resonance delocalization and inductive electron withdrawal.

Normally, a saturated aliphatic aldehyde exhibits a C=O stretch near 1730 cm⁻¹ according to [2]. Conjugation with an adjacent alkene allows π -electron delocalization, which lowers the double-bond character of the carbonyl, typically shifting the absorption down to 1685–1710 cm⁻¹[2]. However, the introduction of a highly electronegative bromine atom at the α -position exerts a strong inductive (-I) effect. This pulls electron density away from the carbonyl oxygen, increasing the force constant of the C=O bond and pushing the frequency higher than it would be in a purely conjugated, non-halogenated system. The observed C=O stretch at 1690 cm⁻¹ is the exact mathematical synthesis of these opposing forces, documented in [3].

Similarly, the C=C stretch at 1635 cm⁻¹ is unusually strong. In isolated alkenes, this peak is often weak. The causality behind its high intensity here lies in the dipole moment. The intensity of an IR peak is proportional to the square of the change in dipole moment ( Δμ ) during the vibration. The highly polarized nature of the molecule—driven by the electron-withdrawing aldehyde and bromine groups on one side, and the electron-donating ethyl group on the other—creates a massive dipole moment across the C=C bond. When this bond stretches, Δμ is exceptionally large, resulting in a strong absorption band[3].

Quantitative Spectral Data

The following table summarizes the empirical IR absorption peaks for a neat film of (2Z)-2-bromopent-2-enal, mapping each wavenumber to its specific structural assignment[3].

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Assignment
2980, 2930, 2875	Strong (s)	ν (C-H) aliphatic	-CH₂-CH₃ (ethyl group) asymmetric/symmetric stretches
2740	Weak (w)	ν (C-H) aldehyde	O=C-H stretch (Fermi resonance band)
1690	Strong (s)	ν (C=O) conjugated	α,β -unsaturated aldehyde carbonyl stretch
1635	Strong (s)	ν (C=C) conjugated	Trisubstituted alkene stretch
1450	Medium (m)	δ (C-H) bending	-CH₂- scissoring / -CH₃ asymmetric bending
1170, 1090	Medium (m)	ν (C-C) / coupled	Skeletal carbon-carbon vibrations
860	Weak (w)	γ (=C-H) / C-Br	Alkene out-of-plane bend / C-Br stretch region

Spectral Acquisition Workflow

Caption: Workflow for IR spectral acquisition and structural validation of alpha-bromo enals.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in drug development and synthetic validation, the IR acquisition must be a self-validating system. This protocol embeds internal quality control checks at every phase.

• Step 1: System Suitability and Calibration (Internal Check)

  • Action: Run a standard 1.5 mil polystyrene calibration film before analyzing the sample.

  • Validation: Verify that the 1601 cm⁻¹ and 1028 cm⁻¹ peaks are within ± 1 cm⁻¹ of their accepted values.

  • Causality: This proves the interferometer's laser is perfectly aligned and the wavelength mapping is accurate, preventing misassignment of the critical 1690 cm⁻¹ carbonyl peak.

• Step 2: Background Acquisition

  • Action: Perform 32 scans of the empty sample compartment.

  • Validation: The resulting spectrum must show flat baselines outside the atmospheric H₂O and CO₂ regions.

  • Causality: Subtracting this background purges atmospheric interference, ensuring the weak 2740 cm⁻¹ aldehyde C-H stretch is not masked by ambient moisture noise.

• Step 3: Sample Preparation (Neat Film)

  • Action: Apply 1-2 drops of liquid (2Z)-2-bromopent-2-enal onto a polished NaCl plate. Press a second NaCl plate on top to create a capillary thin film.

  • Validation: Visually inspect for air bubbles; the film must be continuous.

  • Causality: A neat film is chosen over a KBr pellet or solvent dispersion (e.g., Nujol) to prevent solvent peak masking in the critical 3000-2800 cm⁻¹ (aliphatic C-H stretch) and 1700 cm⁻¹ regions. NaCl is utilized because it is completely IR transparent down to 650 cm⁻¹.

• Step 4: Spectral Acquisition

  • Action: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 scans.

  • Validation: Check the maximum absorbance of the 1690 cm⁻¹ peak. It must fall between 0.4 and 0.8 AU (Absorbance Units).

  • Causality: 32 scans provide an optimal signal-to-noise ratio. If the absorbance exceeds 1.0 AU, the film is too thick, violating the linearity of the Beer-Lambert law and causing peak distortion (flattening). If this occurs, the plates must be compressed further or wiped and re-prepared.

Mechanistic Analysis of the Z-Stereochemistry

The (Z)-configuration of the molecule places the bulky bromine atom and the ethyl group on the same side of the double bond[1]. This steric crowding forces the molecule into a specific conformation that slightly twists the conjugated system out of perfect planarity. While this twist is minor, it subtly reduces the efficiency of the π -orbital overlap between the C=C and C=O bonds.

If the molecule were in the (E)-configuration, the planarity would be maximized, conjugation would be stronger, and the C=O peak would likely shift 2-5 cm⁻¹ lower. Therefore, the precise 1690 cm⁻¹ measurement is not just a marker of functional groups, but a highly sensitive probe of the molecule's stereochemical conformation[3].

References[1] Title: (2Z)-2-bromopent-2-enal | C5H7BrO | CID 16664496

Source: PubChem (National Institutes of Health) URL:[Link][3] Title: New Chiral C3-Symmetric Triols as Ligands for Vanadium and Titanium Complexes Source: Organometallics (ACS Publications) URL:[Link][2] Title: 19.14: Spectroscopy of Aldehydes and Ketones Source: Chemistry LibreTexts URL:[Link]

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Thermodynamic stability of (2Z)-2-bromopent-2-enal vs its E-isomer

An In-depth Technical Guide to the Thermodynamic Stability of (2Z)-2-bromopent-2-enal versus its E-Isomer

Authored by: A Senior Application Scientist

Abstract

The geometric isomerism of α,β-unsaturated carbonyl compounds is a cornerstone of stereochemistry, with profound implications for molecular properties, reactivity, and biological activity. This technical guide provides a comprehensive analysis of the thermodynamic stability of the (Z) and (E) isomers of 2-bromopent-2-enal. We will dissect the intricate interplay of steric, electronic, and conformational factors that govern the relative energies of these diastereomers. This document is intended for researchers, scientists, and drug development professionals, offering both foundational principles and practical methodologies for the analysis of such systems.

Introduction: The Significance of Isomeric Purity and Stability

In the realm of drug development and fine chemical synthesis, the precise three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a critical determinant of function. Geometric isomers, such as the (Z) and (E) forms of 2-bromopent-2-enal, can exhibit vastly different pharmacological profiles, toxicities, and reaction kinetics. Consequently, a thorough understanding of their relative thermodynamic stabilities is paramount for controlling reaction outcomes, designing stable formulations, and ensuring the synthesis of stereochemically pure active pharmaceutical ingredients.

This guide will explore the fundamental principles that dictate the stability of (2Z)-2-bromopent-2-enal and its (E) counterpart. We will delve into the nuanced contributions of steric hindrance, the electronic effects of substituents, and the conformational preferences that ultimately determine which isomer is lower in energy and thus more prevalent at equilibrium.

Structural and Stereochemical Framework

(2Z)-2-bromopent-2-enal and (2E)-2-bromopent-2-enal are geometric isomers, differing in the spatial arrangement of substituents around the carbon-carbon double bond. The Cahn-Ingold-Prelog priority rules assign higher priority to the bromine atom over the ethyl group and to the aldehyde group over the implicit hydrogen atom on the other olefinic carbon.

• In the (Z)-isomer , the high-priority groups (bromine and the aldehyde) are on the same side (zusammen) of the double bond.

• In the (E)-isomer , the high-priority groups are on opposite sides (entgegen) of the double bond.

Figure 1: Structures of (Z) and (E) isomers of 2-bromopent-2-enal.

Furthermore, as α,β-unsaturated aldehydes, both isomers can exist as a mixture of s-cis and s-trans conformers due to rotation around the single bond between the α and β carbons.[1][2][3] This conformational equilibrium adds another layer of complexity to the stability analysis.

Figure 2: s-cis and s-trans conformational equilibrium.

Key Determinants of Thermodynamic Stability

The overall thermodynamic stability of each isomer is a summation of several contributing factors. The isomer with the lowest Gibbs free energy will be the most stable and will predominate at equilibrium.

Steric Hindrance

Steric hindrance, or non-bonding interaction, arises when atoms or groups are forced into close proximity, leading to electron-electron repulsion and an increase in the molecule's potential energy.[4][5]

• (Z)-Isomer: In this configuration, the relatively bulky bromine atom and the ethyl group are positioned on the same side of the double bond. This proximity leads to significant van der Waals repulsion, creating steric strain that destabilizes the molecule.[6]

• (E)-Isomer: Conversely, the (E)-isomer places the bromine atom and the ethyl group on opposite sides of the double bond, minimizing their interaction. This arrangement significantly reduces steric strain compared to the (Z)-isomer.[7][8]

Electronic Effects

The distribution of electron density within the molecule, influenced by the electronegativity of substituent atoms, also plays a crucial role.

3.2.1. Dipole-Dipole Interactions

Both the carbon-bromine (C-Br) and the carbon-oxygen (C=O) bonds are polar due to the high electronegativity of the halogen and oxygen atoms.[10][11] The orientation of these bond dipoles relative to each other can be either stabilizing or destabilizing.

• In the (Z)-isomer , particularly in the likely preferred s-trans conformation (which minimizes steric clash between the aldehyde and the ethyl group), the C-Br and C=O bond dipoles are oriented in a way that their negative ends are relatively close, leading to electrostatic repulsion. This further destabilizes the (Z)-isomer.

• In the (E)-isomer , the bond dipoles are oriented in a less repulsive, and potentially even stabilizing, manner. The overall molecular dipole moment is a vector sum of these individual bond dipoles.

3.2.2. Hyperconjugation

Hyperconjugation is a stabilizing interaction that involves the delocalization of electrons from a filled σ-orbital (typically C-H or C-C) into an adjacent empty or partially filled p-orbital or a π-orbital.[12][13][14][15] For alkenes, stability generally increases with the number of alkyl substituents on the double bond, as this provides more opportunities for hyperconjugation.[5][8][16]

In the case of 2-bromopent-2-enal, the ethyl group attached to the double bond provides two α-hydrogens that can participate in hyperconjugation in both the (Z) and (E) isomers. While the potential for hyperconjugation is present in both, the geometric constraints of the (Z)-isomer might lead to slightly less effective orbital overlap compared to the more relaxed (E)-isomer. However, this effect is generally considered secondary to the more dominant steric and dipole effects.

Conformational Preferences: The s-cis vs. s-trans Equilibrium

For α,β-unsaturated carbonyls, the s-trans conformation is often more stable than the s-cis due to reduced steric repulsion.[1][17] However, the substituents on the double bond can shift this equilibrium.

• For the (Z)-isomer , the s-trans conformation would place the aldehyde proton in close proximity to the ethyl group, while the s-cis conformation would place the larger carbonyl oxygen near the ethyl group. Both conformations introduce some degree of steric clash.

• For the (E)-isomer , the s-trans conformation is likely to be strongly favored, as it places the small aldehyde proton adjacent to the ethyl group, minimizing steric interactions.[18]

The necessity for the (Z)-isomer to adopt a higher-energy conformation to avoid severe steric clashes contributes to its overall lower thermodynamic stability compared to the (E)-isomer.

Experimental and Computational Verification

Theoretical predictions must be validated through empirical data. A combination of experimental and computational methods can be employed to definitively determine the relative stabilities of the (Z) and (E) isomers.

Experimental Protocols

A typical workflow for determining the thermodynamic equilibrium involves isomerizing a sample and subsequently analyzing the composition.

Figure 3: Experimental workflow for determining relative isomer stability.

Protocol 1: Isomer Equilibration and GC Analysis

• Equilibration: Dissolve a sample of 2-bromopent-2-enal (either isomer or a mixture) in an inert solvent. Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) or expose to controlled heating to facilitate isomerization.[7][8] Allow the reaction to proceed until equilibrium is reached (monitored by taking aliquots over time).

• Workup: Quench the reaction by neutralizing the catalyst. Extract the organic components and dry the sample.

• GC Separation: Analyze the resulting mixture using gas chromatography. The separation of geometric isomers often requires a polar stationary phase (e.g., a polyethylene glycol/Carbowax-type column) to exploit differences in polarity.[19][20]

• Quantification: Use a flame ionization detector (FID) for quantification. The ratio of the peak areas for the (Z) and (E) isomers will correspond to their equilibrium concentrations.

Protocol 2: NMR Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) is a powerful tool for both identifying and quantifying isomers in a mixture without prior separation.[21]

• Sample Preparation: Prepare a solution of the equilibrated mixture in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum. The chemical shifts and coupling constants for the vinylic and aldehydic protons will be distinct for the (Z) and (E) isomers.[22][23]

• Identification: Use 2D NMR techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) to confirm assignments. A NOE correlation between the aldehydic proton and the protons of the ethyl group would be expected for the (E)-isomer, while a correlation to the bromine's side of the molecule might be observed for the (Z)-isomer.[24]

• Quantification: Integrate the well-resolved signals corresponding to each isomer. The ratio of the integrals provides the relative abundance of each isomer at equilibrium.

Computational Chemistry

In silico methods, particularly Density Functional Theory (DFT), provide a robust means to predict the relative energies of isomers.

• Structure Generation: Build the 3D structures of both the (Z) and (E) isomers, considering both s-cis and s-trans conformations.

• Geometry Optimization: Perform a full geometry optimization for each structure using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(d,p)).[25]

• Energy Calculation: Calculate the electronic energies and perform frequency calculations to obtain the zero-point vibrational energies (ZPVE) and thermal corrections to Gibbs free energy.

• Stability Comparison: The isomer with the lowest calculated Gibbs free energy is predicted to be the most thermodynamically stable.

Factor	(2Z)-2-bromopent-2-enal	(2E)-2-bromopent-2-enal	Favors
Steric Hindrance	High (Br and Et are cis)	Low (Br and Et are trans)	E-Isomer
Dipole Repulsion	Higher	Lower	E-Isomer
Hyperconjugation	Present	Present (Potentially more effective)	E-Isomer (Slightly)
Conformation	Sterically strained s-cis/s-trans	Favorable s-trans	E-Isomer

Table 1: Summary of Factors Influencing Isomer Stability.

Conclusion

References

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• CHAPTER 9: α,β-Unsaturated Carbonyl Compounds. (2022, June 15). [Link]

• HYPERCONJUGATION | NO BOND RESONANCE | BAKER NATHAN EFFECT - AdiChemistry. (n.d.). AdiChemistry. Retrieved March 27, 2026, from [Link]

• Hyperconjugation: Mechanism, Illustration and Examples - Allen. (2024, October 24). Allen Overseas. [Link]

• Krupčík, J., et al. (n.d.). Separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated. Journal of Chromatography A. [Link]

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• Conformational Study of SnCl4 Complexes of Aldehydes, α,β-Unsaturated Aldehydes, and Esters: Observation of Both s-Cis and s-Trans Isomers | The Journal of Organic Chemistry. (n.d.). ACS Publications. Retrieved March 27, 2026, from [Link]

• 1 H NMR spectra of the E -isomer (top), Z -isomer (middle) and a mixture of E - and Z - DPYDPE (bottom) recorded in CDCl 3. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Stability of Alkenes | Factors, Products & Examples - Lesson - Study.com. (n.d.). Study.com. Retrieved March 27, 2026, from [Link]

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• an introduction to halogenoalkanes (haloalkanes). (n.d.). Chemguide. Retrieved March 27, 2026, from [Link]

• Haloalkanes. (n.d.). [Link]

• Separating alkane/alkene isomers on the GC but the isomers have the same retention time. (2023, January 26). Chemistry Stack Exchange. [Link]

• (E)-2-bromopent-2-enal | C5H7BrO | CID 11275185 - PubChem. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• s-cis and s-trans Conformations of Dienes - Master Organic Chemistry. (2017, May 12). Master Organic Chemistry. [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers | ACS Omega. (2020, September 16). ACS Publications. [Link]

• NMR spectroscopic and computational analysis of E/Z isomerism in imines derived from isatin - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved March 27, 2026, from [Link]

• 7.6 Stability of Alkenes - Organic Chemistry | OpenStax. (2023, September 20). OpenStax. [Link]

• Dipole Moment of Haloalkanes: Key Concepts & Examples - Vedantu. (n.d.). Vedantu. Retrieved March 27, 2026, from [Link]

• s cis vs s trans conformation - YouTube. (2017, February 8). YouTube. [Link]

• Dipole Forces in Haloalkanes Explained | PDF | Chemical Reactions | Physical Chemistry. (n.d.). Scribd. Retrieved March 27, 2026, from [Link]

• 2-Bromopentane - Wikipedia. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• 6.1: Physical Properties of Haloalkanes - Chemistry LibreTexts. (2015, July 5). Chemistry LibreTexts. [Link]

• Hyperstable alkenes: are they remarkably unreactive? - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• (2Z)-2-bromopent-2-enal | C5H7BrO | CID 16664496 - PubChem. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• Alkene Stability Increases With Substitution - Master Organic Chemistry. (2020, April 30). Master Organic Chemistry. [Link]

• Is 2-Bromo-2-pentene a cis-trans isomer or not? Why? - Quora. (2019, January 29). Quora. [Link]

• 2-bromopentane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT). (n.d.). NIST. Retrieved March 27, 2026, from [Link]

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• High Information Spectroscopic Detection Techniques for Gas Chromatography - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Stability of branched alkenes - Chemistry Stack Exchange. (2013, November 21). Chemistry Stack Exchange. [Link]

• The course of the E2 reaction can be influenced by the stability of the alkenes prod. (n.d.). [Link]

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Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of (2Z)-2-Bromopent-2-enal

Introduction & Scope

The synthesis of highly functionalized, trisubstituted α,β -unsaturated aldehydes is a critical operation in the development of active pharmaceutical ingredients (APIs) and complex natural products. The Suzuki-Miyaura cross-coupling of α -bromoenals, specifically (2Z)-2-bromopent-2-enal , with organoboronic acids offers a direct route to these valuable scaffolds.

However, (2Z)-2-bromopent-2-enal presents unique synthetic challenges. The presence of a highly electrophilic, enolizable aldehyde makes the substrate exceptionally sensitive to base-catalyzed degradation (e.g., aldol condensations or Michael additions). Furthermore, the thermodynamic driving force to isomerize from the sterically congested (Z)-configuration to the more relaxed (E)-configuration requires precise tuning of the catalytic cycle to ensure strict stereoretention. This application note details a highly optimized, self-validating protocol for the stereoretentive cross-coupling of (2Z)-2-bromopent-2-enal.

Mechanistic Insights & Causality (E-E-A-T)

To successfully couple (2Z)-2-bromopent-2-enal without degrading the substrate or scrambling the alkene geometry, one must understand the causality behind the catalytic steps .

Oxidative Addition (Stereoretentive): The active Pd(0) species inserts into the C( sp2 )–Br bond. This step proceeds with strict retention of the (Z)-configuration. However, the resulting Pd(II) intermediate is susceptible to σ

π isomerization if the subsequent steps are delayed .

Transmetalation (Base Dependency): A base is required to activate the boronic acid into a nucleophilic "ate" complex. Using harsh bases (like NaOH or KOH) will immediately trigger the degradation of the free aldehyde. Therefore, mild bases such as K2​CO3​ or CsF are mandatory.

Reductive Elimination (Kinetic Control): The formation of the new C–C bond and the regeneration of Pd(0) must outcompete any background isomerization pathways . Utilizing bidentate, electron-rich ligands (e.g., dppf) accelerates reductive elimination, effectively "trapping" the (Z)-geometry in the final product.

Figure 1: Stereoretentive catalytic cycle of the Pd-catalyzed Suzuki-Miyaura cross-coupling.

Experimental Design & Optimization Data

The following table summarizes the optimization campaign for the coupling of (2Z)-2-bromopent-2-enal with phenylboronic acid. The data illustrates the causal relationship between reaction conditions, overall yield, and stereochemical fidelity.

Entry	Catalyst System	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	Z:E Ratio
1	Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ (2.0)	Toluene/ H2​O (5:1)	80	45	80:20
2	Pd(PPh3​)4​ (5 mol%)	K2​CO3​ (2.0)	Toluene/ H2​O (5:1)	60	68	92:8
3	Pd(dppf)Cl2​ (5 mol%)	K2​CO3​ (2.0)	Toluene/ H2​O (5:1)	60	85	95:5
4	Pd(dppf)Cl2​ (5 mol%)	CsF (2.5)	THF/ H2​O (10:1)	60	89	>99:1
5	Pd(OAc)2​ / SPhos	K3​PO4​ (2.0)	Dioxane/ H2​O (5:1)	80	72	85:15

Key Takeaways:

• Entry 1 & 5: Higher temperatures (80 °C) and stronger bases lead to significant degradation and isomerization.

• Entry 4 (Optimal): The use of CsF as a mild, highly fluorophilic base in a THF/ H2​O mixture provides the perfect balance of boronic acid activation without triggering aldehyde aldolization, while Pd(dppf)Cl2​ ensures rapid reductive elimination, preserving a >99:1 Z:E ratio.

Step-by-Step Methodology

Materials Required

• (2Z)-2-bromopent-2-enal (1.0 mmol, 1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 mmol, 1.2 equiv)

• Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 mmol, 5 mol%)

• Cesium Fluoride ( CsF ) (2.5 mmol, 2.5 equiv)

• THF and Deionized H2​O (Degassed via sparging with Argon for 30 mins)

Protocol

• Reaction Assembly: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid (1.2 mmol), CsF (2.5 mmol), and Pd(dppf)Cl2​ (5 mol%).

• Atmosphere Exchange: Evacuate the flask and backfill with Argon. Repeat this cycle three times to ensure strict exclusion of oxygen, preventing catalyst deactivation and boronic acid homocoupling.

• Solvent & Electrophile Addition: Inject degassed THF (10 mL) and degassed H2​O (1 mL) via syringe. Finally, add (2Z)-2-bromopent-2-enal (1.0 mmol) dropwise.

• Heating: Seal the flask and heat the biphasic mixture to 60 °C in a pre-heated oil bath. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• Self-Validating Monitoring: After 2 hours, sample the organic layer. Spot on a silica TLC plate and elute with 10% EtOAc in Hexanes.

  • Validation Check: Visualize under UV (254 nm) and stain with 2,4-Dinitrophenylhydrazine (2,4-DNP). The disappearance of the starting material ( Rf​≈0.6 ) and the appearance of a highly UV-active, DNP-positive spot ( Rf​≈0.4 ) validates successful conversion.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (20 mL) and quench with saturated aqueous NH4​Cl (10 mL). Separate the layers, extract the aqueous layer with EtOAc ( 2×10 mL), wash the combined organic layers with brine, and dry over anhydrous Na2​SO4​ .

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, 0% to 10% EtOAc in Hexanes gradient).

Figure 2: Step-by-step experimental workflow for the cross-coupling of (2Z)-2-bromopent-2-enal.

Analytical Validation of Stereochemistry

Because the (E)- and (Z)-isomers of α -aryl- α,β -unsaturated aldehydes can have similar Rf​ values, TLC alone is insufficient for stereochemical validation.

Self-Validating NMR Check: Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) 1H NMR spectrum of the purified product.

• For the desired (Z)-isomer: You will observe a strong spatial correlation (cross-peak) between the aldehyde proton ( ≈9.5 ppm) and the vinylic proton/alkyl chain protons.

• For the undesired (E)-isomer: The aldehyde proton will show a strong correlation to the ortho-protons of the newly installed aryl ring. The absence of this aryl-aldehyde cross-peak confirms >99% stereoretention.

References

• Suzuki reaction Wikipedia, The Free Encyclopedia URL: [Link]

• Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners National Center for Biotechnology Information (PMC) URL:[Link]

• Enantiospecific and Iterative Suzuki–Miyaura Cross-Couplings Journal of the American Chemical Society (ACS Publications) URL:[Link]

Application Note: Chemoselective Reductive Amination of (2Z)-2-Bromopent-2-enal

Executive Overview

For drug development professionals and synthetic chemists, α -halo- α,β -unsaturated aldehydes represent highly versatile, yet notoriously sensitive, building blocks. Specifically, (2Z)-2-bromopent-2-enal is a critical intermediate; the preserved vinylic bromide serves as a prime handle for downstream palladium-catalyzed cross-couplings (e.g., Suzuki, Stille, or Sonogashira).

However, converting the aldehyde moiety to an amine via reductive amination introduces severe chemoselectivity challenges. The protocol must successfully drive the 1,2-reduction of the intermediate iminium ion while completely suppressing 1,4-conjugate reduction, hydrodehalogenation (cleavage of the C–Br bond), and (2Z) to (2E) alkene isomerization. This application note details a self-validating, highly chemoselective protocol to achieve this transformation.

Mechanistic Rationale & Chemoselectivity

The core challenge in the reductive amination of (2Z)-2-bromopent-2-enal lies in the competing electrophilic sites. When an amine condenses with the aldehyde, it forms an iminium ion. If a highly reactive hydride source (such as LiAlH4​ or unhindered NaBH4​ ) is introduced, the hydride can attack the β -carbon (C3), leading to 1,4-conjugate reduction. Furthermore, transition-metal catalyzed hydrogenation ( H2​ , Pd/C) will rapidly cleave the sensitive vinylic C–Br bond via oxidative addition/reductive elimination pathways.

To achieve absolute chemoselectivity, Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) is the gold standard . The electron-withdrawing acetate ligands significantly reduce the nucleophilicity of the borohydride. This steric and electronic dampening renders NaBH(OAc)3​ exceptionally mild: it reacts rapidly with the highly electrophilic, positively charged iminium ion, but is entirely unreactive toward the neutral conjugated alkene and the vinylic bromide.

Reagent Selection Matrix

The following table summarizes the performance metrics of common reducing agents when applied to α -bromo- α,β -unsaturated systems:

Reducing Agent	1,2-Reduction (Target)	1,4-Conjugate Reduction	Hydrodehalogenation Risk	Alkene Isomerization Risk
NaBH(OAc)3​	Excellent (>85% yield)	Low	None	None
NaBH3​CN	Good (70-80% yield)	Moderate	None	Low
NaBH4​	Moderate (<50% yield)	High	Moderate	Moderate
H2​ / Pd/C	Low (<10% yield)	High	High (C–Br Cleavage)	High

Note: While the Borch reduction utilizing NaBH3​CN is historically significant, it requires strict pH control (pH ~6) and generates highly toxic cyanide byproducts. NaBH(OAc)3​ provides superior yields without the toxicity profile .

Reaction Pathway Visualization

Chemoselective reductive amination pathway of (2Z)-2-bromopent-2-enal.

Self-Validating Experimental Protocol

This direct reductive amination protocol is optimized for secondary amines or sterically hindered primary amines. For unhindered primary amines, a stepwise approach (pre-forming the imine in MeOH before adding the reducing agent) is recommended to prevent over-alkylation.

Materials & Stoichiometry:

• (2Z)-2-bromopent-2-enal (1.0 equiv)

• Amine (1.05 equiv)

• NaBH(OAc)3​ (1.4 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M)

• Glacial Acetic Acid (AcOH) (1.0 equiv) — Optional; accelerates iminium formation for weakly basic amines.

Step-by-Step Workflow:

• Preparation & Imine Formation :

  • In an oven-dried, round-bottom flask purged with argon, dissolve (2Z)-2-bromopent-2-enal in anhydrous DCE to achieve a 0.2 M concentration.

  • Add the amine (1.05 equiv) dropwise at room temperature (20–25 °C).

  • Causality Note: DCE is the preferred solvent over THF because NaBH(OAc)3​ exhibits optimal solubility and faster reaction kinetics in halogenated media .

• In-Process Control (IPC) 1 - Iminium Validation :

  • Stir the mixture for 30–60 minutes. Remove a 10 μ L aliquot, quench into saturated aqueous NaHCO3​ , and extract with ethyl acetate. Analyze via LC-MS or TLC to confirm the complete disappearance of the starting aldehyde.

• Chemoselective Reduction :

  • Once imine/iminium formation is confirmed, add NaBH(OAc)3​ (1.4 equiv) portion-wise over 10 minutes to control any mild exotherm.

  • Causality Note: Adding the hydride only after the imine has formed ensures the mild NaBH(OAc)3​ exclusively targets the activated iminium ion, fully suppressing any background reduction of the aldehyde or the α,β -unsaturated system.

• Reaction Monitoring (IPC 2) :

  • Stir the reaction at room temperature for 2–12 hours. Monitor via LC-MS until the iminium intermediate is fully consumed.

• Quench & Workup :

  • Quench the reaction by carefully adding saturated aqueous NaHCO3​ until gas evolution ceases and the pH reaches ~7.5.

  • Causality Note: Strictly avoid strong aqueous bases (e.g., NaOH or KOH) during the quench. Strong bases can trigger the elimination of HBr or degrade the highly sensitive vinylic bromide.

  • Extract the aqueous layer with Dichloromethane ( 3×15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification :

  • Purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient containing 1% Et3​N to prevent amine streaking).

Analytical Validation & Stereochemical Confirmation

To validate that the protocol successfully preserved the structural integrity of the molecule, perform 1D and 2D NMR analysis on the purified amine:

• Preservation of the Alkene (1,4-Reduction Check): In the 1H NMR spectrum, verify the presence of the vinylic proton (C3–H) of the pentenyl chain, which typically appears as a triplet around 6.0−6.5 ppm. Its presence confirms that 1,4-conjugate reduction was successfully avoided.

• Confirmation of the (2Z) Geometry (NOESY/ROESY): The stereochemistry of (2Z)-2-bromopent-2-enal dictates that the highest priority groups at C2 (Bromine) and C3 (Ethyl group) are cis to each other. Consequently, the aldehyde group (which is reduced to the new allylic CH2​ –N) and the vinylic proton (C3–H) are also cis to each other. In a 2D NOESY spectrum of your product, you must observe a strong NOE cross-peak between the newly formed allylic protons ( 3.0−3.5 ppm) and the vinylic proton ( 6.0−6.5 ppm). If this cross-peak is absent, it indicates that unwanted (2Z) to (2E) isomerization occurred during the reaction.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). "The cyanohydridoborate anion as a selective reducing agent." Journal of the American Chemical Society, 93(12), 2897–2904.[Link]

• Organic Chemistry Portal. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Organic-Chemistry.org.[Link]

Application Note: (2Z)-2-Bromopent-2-enal as a Versatile Building Block in Natural Product Total Synthesis

Executive Summary

(2Z)-2-Bromopent-2-enal (CAS: 88146-48-9) is an exceptionally versatile α-bromoenal building block utilized in advanced organic synthesis[1]. Featuring both an electrophilic aldehyde and a cross-coupling-ready vinyl bromide, this bifunctional molecule enables rapid increases in molecular complexity[1]. This application note details the strategic use of (2Z)-2-bromopent-2-enal in two state-of-the-art synthetic methodologies: the total synthesis of the plant growth promoter (-)-auxofuran[2], and the asymmetric synthesis of chiral dihydropyranones via N-heterocyclic carbene (NHC) catalysis[3].

Mechanistic Rationale: The Power of α-Bromoenals

The utility of (2Z)-2-bromopent-2-enal stems from its orthogonal reactivity profile:

• Vinyl Halide Reactivity: The bromide serves as an ideal handle for palladium-catalyzed cross-coupling reactions (e.g., Sonogashira, Suzuki, Stille)[2]. The Z-geometry is typically preserved during these transformations, which is critical for pre-organizing the resulting dienes or enynes for subsequent cyclizations.

• Aldehyde Reactivity: The carbonyl group can undergo standard nucleophilic additions (e.g., Grignard or acetylide additions) or act as an electrophile in condensation reactions.

• Umpolung & Organocatalysis: Under NHC catalysis, the aldehyde is converted into a Breslow intermediate. The adjacent leaving group (bromide) facilitates rapid elimination to form a highly reactive α,β-unsaturated acylazolium species, a powerful intermediate for asymmetric annulations[3].

Application I: Total Synthesis of (-)-Auxofuran

(-)-Auxofuran is a 5,6-dihydrobenzofuran-7(4H)-one natural product secreted by streptomycetes, functioning as a vital signaling molecule that promotes mycorrhizal fungus growth on plant roots[4]. Due to the low natural abundance of this compound, chemical synthesis is required for comprehensive biological evaluation[4].

A concise total synthesis of (-)-auxofuran leverages (2Z)-2-bromopent-2-enal to construct the highly substituted furan core[2][5]. The synthesis begins with a Sonogashira cross-coupling of the α-bromoenal with a terminal alkyne, followed by nucleophilic addition to the aldehyde to yield a highly functionalized enynol[2].

The critical step is a Gold(I)-catalyzed cycloisomerization (Liu furan synthesis). The π-acidic Au(I) catalyst selectively activates the alkyne, triggering an intramolecular nucleophilic attack by the hydroxyl group. This cascade efficiently yields a 3,4-disubstituted furan[2]. Subsequent intramolecular Friedel-Crafts acylation closes the six-membered carbocycle, forming the 6,7-dihydrobenzofuran-4(5H)-one core, which is then manipulated via benzylic oxidation to yield (-)-auxofuran[2][5].

Synthetic workflow for (-)-Auxofuran utilizing (2Z)-2-bromopent-2-enal as the primary scaffold.

Application II: Asymmetric NHC-Catalyzed Annulation

Beyond transition-metal catalysis, (2Z)-2-bromopent-2-enal is a privileged substrate for organocatalytic asymmetric annulations[3]. When treated with a chiral N-heterocyclic carbene (NHC) catalyst and a mild base, the α-bromoenal undergoes an umpolung reaction to form a Breslow intermediate. The strategic placement of the bromide at the α-position allows for rapid elimination, generating a chiral α,β-unsaturated acylazolium intermediate[3].

This highly electrophilic species can be intercepted by enolizable aldehydes. The resulting formal [3+3] or[4+2] annulation provides direct access to highly substituted, enantiopure dihydropyranones—motifs prevalent in numerous polyketide natural products[3].

Mechanistic pathway of NHC-catalyzed asymmetric annulation via an acylazolium intermediate.

Quantitative Data Summaries

The following table summarizes the optimized conditions and quantitative outcomes for the key transformations utilizing (2Z)-2-bromopent-2-enal.

Reaction Type	Catalyst / Reagents	Solvent & Temp	Target Motif	Yield (%)	Enantiomeric Excess (ee)	Ref
Sonogashira Coupling	Pd(PPh₃)₂Cl₂ (2 mol%), CuI (4 mol%), Et₃N	THF, 25°C, 4h	Enynal intermediate	85 - 92%	N/A (Achiral)	[2]
Au(I) Cycloisomerization	[(IPr)AuNCMe]SbF₆ (5 mol%)	CH₂Cl₂, 25°C, 2h	3,4-Disubstituted Furan	78 - 84%	N/A (Achiral)	[2]
NHC-Catalyzed Annulation	Chiral Triazolium Salt (5 mol%), Na₂CO₃ (1.05 eq)	Toluene, 30°C, 12h	Chiral Dihydropyranone	75 - 82%	>95%	[3]

Experimental Protocols

Note: The following protocols are generalized from the cited literature. Always conduct reactions in a well-ventilated fume hood using standard Schlenk techniques for air- and moisture-sensitive metal catalysis.

Protocol A: Sonogashira Cross-Coupling of (2Z)-2-Bromopent-2-enal

Objective: Synthesize an enynal intermediate for downstream furan formation[2].

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Reagent Loading: Add Pd(PPh₃)₂Cl₂ (0.02 equiv) and CuI (0.04 equiv) to the flask.

• Solvent & Substrate Addition: Dissolve (2Z)-2-bromopent-2-enal (1.0 equiv, 0.5 M) in anhydrous THF. Transfer the solution to the Schlenk flask via syringe.

• Amine Addition: Add strictly degassed triethylamine (Et₃N, 2.0 equiv). The solution will typically darken.

• Alkyne Addition: Slowly add the terminal alkyne (1.1 equiv) dropwise over 10 minutes to prevent homocoupling (Glaser coupling).

• Reaction & Self-Validation: Stir the mixture at room temperature (25°C) for 4 hours. Monitor completion via TLC (Hexanes/EtOAc). The disappearance of the UV-active starting material spot dictates reaction completion.

• Workup: Dilute with diethyl ether, filter through a short pad of Celite to remove metal salts, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Enantioselective NHC-Catalyzed Annulation

Objective: Synthesize chiral dihydropyranones via an acylazolium intermediate[3].

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, add the chiral triazolium NHC precatalyst (0.05 equiv) and anhydrous Na₂CO₃ (1.05 equiv)[3].

• Solvent Addition: Add anhydrous toluene to achieve a 0.25 M concentration relative to the starting material[3].

• Substrate Addition: Add (2Z)-2-bromopent-2-enal (1.0 equiv) and the enolizable aldehyde (1.0 equiv) sequentially via microsyringe[3].

• Reaction: Seal the vial and stir the heterogeneous mixture at 30°C for 12 hours[3].

• Monitoring & Self-Validation: Quench a small aliquot with water, extract with CH₂Cl₂, and analyze via ¹H NMR using CH₂Br₂ as an internal standard to determine exact conversion ratios prior to workup[3].

• Workup & Purification: Filter the crude mixture directly through a plug of silica gel, eluting with CH₂Cl₂. Concentrate the filtrate and purify by flash chromatography to isolate the dihydropyranone. Determine enantiomeric excess via chiral HPLC[3].

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Substituted 1,3-Dienes from (2Z)-2-Bromopent-2-enal Precursors via Sequential Olefination and Cross-Coupling

Introduction & Strategic Rationale

The construction of highly functionalized, stereodefined 1,3-dienes is a critical operation in modern drug development and natural product synthesis. These motifs serve as essential precursors for Diels-Alder cycloadditions, transition metal-catalyzed functionalizations, and the assembly of polyene macrolides[1]. Modern synthetic methods for stereoselective diene construction frequently rely on the cross-coupling of unactivated vinylic carbons or advanced olefination strategies[2].

The compound (2Z)-2-bromopent-2-enal is an exceptionally versatile, bifunctional C5 building block[3]. It features orthogonal reactive sites: an highly electrophilic aldehyde and a cross-coupling-competent vinyl bromide. In asymmetric synthesis, 2-bromoenals are frequently utilized as precursors for chiral α,β-unsaturated acylazoliums via N-Heterocyclic Carbene (NHC) catalysis[4]. However, by exploiting its orthogonal reactivity, this scaffold can be systematically elaborated into complex 2-substituted 1,3-butadienes—a structural class that is historically challenging to synthesize in a scalable, stereoretentive manner[5].

This application note details a robust, self-validating two-step protocol to convert (2Z)-2-bromopent-2-enal into highly substituted dienes.

Orthogonal Reactivity Mapping

The synthetic logic relies on the differential electrophilicity of the precursor. The aldehyde undergoes rapid, chemoselective Wittig olefination at cryogenic temperatures to yield a stable 2-bromo-1,3-diene intermediate. Subsequently, the sterically hindered vinyl bromide is engaged in a Suzuki-Miyaura cross-coupling to install the desired aryl or alkyl substituent.

Figure 1: Orthogonal synthetic workflow for substituted diene synthesis.

Experimental Protocols & Causality

Protocol A: Chemoselective Wittig Olefination

Objective: Conversion of (2Z)-2-bromopent-2-enal to (3Z)-3-bromohexa-1,3-diene.

• Causality of Reagent Stoichiometry: Methyltriphenylphosphonium bromide (1.20 equiv) is deprotonated by Potassium tert-butoxide (1.15 equiv). Maintaining a strict deficit of the base ensures that no free tert-butoxide remains in solution. Free alkoxide would rapidly attack the highly electrophilic α-bromoenal via 1,4-conjugate addition, leading to degradation.

• Causality of Temperature Control: The α-bromoenal is thermally sensitive and prone to polymerization. While the ylide is generated at 0 °C, the addition of the enal must be performed at -78 °C to control the exotherm of the oxaphosphetane formation and prevent substrate decomposition.

Step-by-Step Procedure:

• Flame-dry a 250 mL Schlenk flask under Argon. Charge with Methyltriphenylphosphonium bromide (12.0 mmol, 1.2 equiv) and anhydrous THF (50 mL).

• Cool the suspension to 0 °C. Add Potassium tert-butoxide (11.5 mmol, 1.15 equiv) portionwise. Stir for 30 minutes until a bright yellow ylide solution forms.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Dissolve (2Z)-2-bromopent-2-enal (10.0 mmol, 1.0 equiv) in anhydrous THF (10 mL) and add dropwise over 15 minutes.

• Allow the reaction to slowly warm to room temperature over 2 hours.

• Quench: Add saturated aqueous NH₄Cl (30 mL) to halt the reaction and prevent base-catalyzed isomerization of the kinetically favored diene.

• Extract with Hexanes (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (keep bath temp < 30 °C to prevent diene volatility).

• Purify via flash column chromatography (100% Hexanes) to afford (3Z)-3-bromohexa-1,3-diene as a colorless oil.

Self-Validation System:

• In-Process: The bright yellow color of the ylide will rapidly fade to a pale suspension upon the addition of the enal, indicating successful consumption.

• Post-Reaction: H NMR (CDCl₃) must show the complete disappearance of the diagnostic aldehyde proton singlet at ~9.2 ppm. The newly formed terminal diene protons will appear as a distinct multiplet at 5.2–5.6 ppm.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Stereoretentive cross-coupling of (3Z)-3-bromohexa-1,3-diene to yield (3Z)-3-arylhexa-1,3-diene.

• Causality of Catalyst Choice: 1,3-dienes are notorious for coordinating to palladium centers, acting as bidentate ligands that trap the metal in a stable, unreactive Pd(II) resting state (catalyst poisoning). To circumvent this, Pd(dppf)Cl₂ is employed. The dppf ligand has a large bite angle and strong chelating ability, which outcompetes diene coordination and enforces the necessary geometry for rapid reductive elimination.

• Causality of Solvent/Base System: A biphasic Toluene/H₂O (10:1) system with K₃PO₄ is utilized. The water dissolves the inorganic base and facilitates the formation of the reactive boronate species (essential for transmetalation). K₃PO₄ is basic enough to drive the catalytic cycle but mild enough to prevent base-catalyzed alkene isomerization.

Step-by-Step Procedure:

• Charge a Schlenk flask with (3Z)-3-bromohexa-1,3-diene (5.0 mmol, 1.0 equiv), Arylboronic acid (7.5 mmol, 1.5 equiv), and K₃PO₄ (10.0 mmol, 2.0 equiv).

• Add Toluene (20 mL) and Deionized H₂O (2 mL).

• Critical Step: Sparge the biphasic mixture with Argon for 15 minutes. Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) active species.

• Add Pd(dppf)Cl₂ (0.25 mmol, 5 mol%) rapidly under a steady stream of Argon.

• Seal the flask and heat to 80 °C in a pre-heated oil bath for 12 hours.

• Cool to room temperature, dilute with EtOAc (30 mL), and separate the layers. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify via silica gel chromatography (Hexanes/EtOAc 95:5) to isolate the target diene.

Self-Validation System:

• In-Process: The biphasic mixture should transition from an orange/red suspension (Pd(II) precatalyst) to a dark, homogeneous organic layer (active Pd(0)) upon heating.

• Post-Reaction: LC-MS will confirm the target mass. H NMR will confirm the retention of the (Z)-alkene geometry by analyzing the coupling constants ( ~ 10-12 Hz for Z-alkenes) of the internal diene system.

Mechanistic Insights & Optimization Data

The success of the cross-coupling step is highly dependent on the transmetalation rate and the prevention of diene-induced catalyst poisoning.

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling for dienes.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling Conditions

Catalyst (5 mol%)	Base (2.0 equiv)	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄	Na₂CO₃	THF / H₂O (5:1)	70	45	Significant diene dimerization (Diels-Alder)
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	62	Protodeboronation of arylboronic acid
Pd(dppf)Cl₂	K₂CO₃	Dioxane / H₂O (10:1)	80	78	Clean conversion, moderate rate
Pd(dppf)Cl₂	K₃PO₄	Toluene / H₂O (10:1)	80	94	Optimal transmetalation & rapid turnover

References

• Title: (2Z)-2-bromopent-2-enal | C5H7BrO | CID 16664496 - PubChem Source: nih.gov URL: [Link][3]

• Title: Modern Synthetic Methods for the Stereoselective Construction of 1,3-Dienes Source: mdpi.com URL: [Link][2]

• Title: A Practical, Two-Step Synthesis of 2-Substituted 1,3-Butadienes Source: nih.gov URL: [Link][5]

• Title: Dienes as Versatile Substrates for Transition Metal-Catalyzed Reactions Source: nih.gov URL: [Link][1]

• Title: Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes Source: acs.org URL: [Link][4]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. (2Z)-2-bromopent-2-enal | C5H7BrO | CID 16664496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Horner-Wadsworth-Emmons (HWE) Olefination of (2Z)-2-Bromopent-2-enal

Executive Summary

The synthesis of stereodefined 1-bromo-1,3-dienes is a critical operation in modern organic chemistry, providing highly versatile building blocks for transition-metal-catalyzed cross-couplings (e.g., Suzuki, Stille) and Diels-Alder cycloadditions. This application note details the optimized Horner-Wadsworth-Emmons (HWE) olefination protocols utilizing (2Z)-2-bromopent-2-enal as the electrophilic substrate. By employing tailored basic conditions, researchers can efficiently extend the carbon chain while strictly preserving the sensitive (Z)-vinyl bromide geometry, yielding the highly valuable ethyl (2E,4Z)-4-bromohepta-2,4-dienoate architecture.

Mechanistic Insights & Experimental Rationale (E-E-A-T)

The Challenge of α-Bromoenals

The standard HWE reaction utilizes phosphonate carbanions to form olefins with high E-selectivity, typically driven by the deprotonation of a phosphonate ester using strong bases like Sodium Hydride (NaH) or Potassium Hexamethyldisilazide (KHMDS)[1]. However, (2Z)-2-bromopent-2-enal presents a unique mechanistic challenge. The presence of the α-bromo-α,β-unsaturated system makes the substrate highly susceptible to base-catalyzed degradation pathways, including dehydrohalogenation (forming terminal alkynes) and thermodynamic isomerization of the (Z)-alkene to the (E)-isomer.

The Masamune-Roush Solution

To circumvent substrate degradation, the Masamune-Roush conditions are strictly recommended for sensitive substrates[2]. This protocol replaces strong alkali bases with a synergistic system of anhydrous Lithium Chloride (LiCl) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in acetonitrile[3].

Causality of Reagent Choice:

• LiCl Coordination: The lithium cation strongly coordinates to the phosphoryl oxygen of triethyl phosphonoacetate (TEPA). This Lewis acid interaction significantly lowers the pKa of the α-protons on the phosphonate.

• Mild Deprotonation: Because the phosphonate is activated, the relatively mild amine base DBU is sufficient to generate the reactive carbanion.

• Stereocontrol: The mild conditions prevent the destruction of the (2Z)-2-bromopent-2-enal substrate. The carbanion approaches the aldehyde in an antiperiplanar fashion, driven by steric approach control, leading to an anti-oxaphosphetane intermediate that undergoes syn-elimination to exclusively yield the (E)-alkene at the newly formed double bond[1].

Reaction Pathway Visualization

Reaction pathway of the Masamune-Roush HWE olefination yielding a stereodefined 1-bromo-1,3-diene.

Quantitative Data & Optimization

The table below summarizes the optimization of the HWE olefination of (2Z)-2-bromopent-2-enal. The data clearly illustrates the necessity of mild conditions to preserve the (Z)-geometry and maximize yield.

Entry	Base System	Solvent	Temp (°C)	Time (h)	Yield (%)	E:Z Ratio (New Bond)	Observations & Causality
1	NaH (1.2 eq)	THF	0 to 25	4	42	85:15	Significant decomposition; dark mixture due to base-catalyzed enal degradation.
2	KHMDS (1.1 eq)	Toluene	-78	2	55	90:10	Minor isomerization of the starting (Z)-alkene observed.
3	LiCl / DBU (1.2 eq)	MeCN	25	12	88	>95:5	Clean conversion; optimal Masamune-Roush conditions.
4	LiCl / DIPEA (1.5 eq)	MeCN	25	24	76	92:8	Slower reaction rate compared to DBU; incomplete conversion.

Step-by-Step Methodologies

Protocol A: Optimized Masamune-Roush Olefination (Recommended)

This protocol is a self-validating system designed to maximize the yield of ethyl (2E,4Z)-4-bromohepta-2,4-dienoate while preventing substrate degradation.

Materials Required:

• (2Z)-2-bromopent-2-enal (1.0 mmol, 163 mg)

• Triethyl phosphonoacetate (TEPA) (1.2 mmol, 269 mg)

• Anhydrous Lithium Chloride (LiCl) (1.5 mmol, 64 mg)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 mmol, 183 mg)

• Anhydrous Acetonitrile (MeCN) (5.0 mL)

Step-by-Step Procedure:

• System Preparation: Flame-dry a 25 mL round-bottom flask under a continuous stream of argon. Add anhydrous LiCl (64 mg) and dry under high vacuum for 10 minutes to ensure complete removal of moisture.

• Carbanion Generation: Backfill the flask with argon and add anhydrous MeCN (5.0 mL). Add TEPA (269 mg) via syringe. Stir for 5 minutes at room temperature. Dropwise, add DBU (183 mg). Self-Validation Check: The solution should remain clear or turn slightly pale yellow, indicating the successful formation of the lithium-coordinated carbanion without precipitation.

• Electrophile Addition: Dissolve (2Z)-2-bromopent-2-enal (163 mg) in 1.0 mL of MeCN. Add this solution dropwise to the reaction mixture over 5 minutes to prevent localized exothermic spikes.

• Reaction Monitoring (IPC): Stir the reaction at 25 °C. Monitor the progression via TLC (Hexanes/EtOAc 8:2, UV 254 nm). The starting enal ( Rf​≈0.6 ) should be fully consumed within 12 hours, replaced by a new, highly UV-active spot corresponding to the diene ( Rf​≈0.75 ).

• Quenching & Aqueous Workup: Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with Diethyl Ether (3 × 10 mL).

• Byproduct Removal Check: Wash the combined organic layers with brine (15 mL). Self-Validation Check: The byproduct, diethyl phosphate, is highly water-soluble[1]. If the organic layer remains viscous or shows baseline streaking on TLC, perform an additional wash with water (10 mL) to ensure complete removal of phosphonate salts.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc 95:5) to afford the pure diene.

Safety & Handling

(2Z)-2-bromopent-2-enal is a highly reactive and hazardous compound. According to its safety data, it is a combustible liquid (H227) and is toxic if swallowed (H301) or inhaled (H331)[4]. Furthermore, it causes serious eye damage (H318) and is suspected of causing genetic defects (H341)[4].

• Engineering Controls: All reactions, weighings, and workups must be conducted inside a certified, properly ventilated fume hood.

• PPE: Operators must wear chemical-resistant nitrile gloves, splash-proof safety goggles, and a standard laboratory coat.

References

• (2Z)-2-bromopent-2-enal | C5H7BrO | CID 16664496 - PubChem National Institutes of Health (NIH) URL:[Link]

• Applications of the Horner–Wadsworth–Emmons Olefination in Modern Natural Product Synthesis Thieme Connect URL:[Link]

Sources

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• 2. Triethyl phosphonoacetate - Enamine [enamine.net]
• 3. thieme-connect.com [thieme-connect.com]
• 4. (2Z)-2-bromopent-2-enal | C5H7BrO | CID 16664496 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Sonogashira Cross-Coupling of (2Z)-2-Bromopent-2-enal for the Synthesis of Conjugated Enynals

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Procedure (SOP)

Executive Summary & Synthetic Significance

The synthesis of highly functionalized, stereodefined conjugated systems is a cornerstone of modern drug discovery and natural product synthesis. (2Z)-2-bromopent-2-enal serves as a highly versatile, bifunctional building block. It features an electrophilic vinyl bromide moiety primed for cross-coupling and a reactive aldehyde handle suitable for downstream condensations or cycloisomerizations[1].

Subjecting (2Z)-2-bromopent-2-enal to Sonogashira coupling with terminal alkynes yields (Z)-2-alkynylpent-2-enals. These conjugated enynals are highly valuable precursors; for instance, they undergo rapid gold-catalyzed cycloisomerization to form fully substituted furans and dihydrofurans—key pharmacophores in numerous biologically active natural products like Auxofuran[1][2].

This application note details the mechanistic rationale, optimized reaction parameters, and a self-validating experimental protocol to achieve high-yielding Sonogashira couplings while strictly preserving the sensitive (Z)-alkene geometry and preventing aldehyde degradation.

Mechanistic Principles & Causality (E-E-A-T)

The Sonogashira coupling of vinyl halides relies on a dual catalytic system: a Palladium(0) cycle for carbon-carbon bond formation and a Copper(I) cycle for alkyne activation[3][4]. When working with (2Z)-2-bromopent-2-enal, several mechanistic nuances dictate the experimental design:

• Reactivity Gradient: In the hierarchy of sp²-hybridized electrophiles, vinyl bromides are moderately reactive (Vinyl I > Vinyl OTf > Vinyl Br > Aryl I)[3][4]. While aryl bromides typically require elevated temperatures, the electron-withdrawing aldehyde group in 2-bromopent-2-enal activates the adjacent C–Br bond, allowing oxidative addition to occur readily at room temperature.

• Stereoretention vs. Isomerization: Heating the reaction above 40°C often leads to the loss of the (Z)-geometry via reversible addition-elimination pathways or palladium-mediated isomerization. Therefore, room temperature conditions are strictly enforced .

• Mitigating Glaser Homocoupling: The most common failure mode in this synthesis is the copper-catalyzed oxidative dimerization of the terminal alkyne (Glaser coupling)[1]. This side-reaction consumes the alkyne and creates non-polar impurities that are notoriously difficult to separate from the enynal product. Causality: Oxygen acts as the terminal oxidant for Glaser coupling; thus, rigorous degassing of all solvents via the freeze-pump-thaw method or prolonged argon sparging is mandatory.

• Base Selection: While primary or secondary amines can form imines or enamines with the aldehyde moiety, tertiary amines like Triethylamine (Et₃N) or sterically hindered secondary amines like Diisopropylamine (iPr₂NH) act as effective proton scavengers without degrading the substrate[4].

Fig 1: Pd/Cu co-catalyzed Sonogashira cycle specific to (2Z)-2-bromopent-2-enal.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization of reaction conditions. The data demonstrates the critical balance between catalyst selection, temperature, and stereochemical fidelity.

Entry	Catalyst (5 mol%)	Co-Catalyst (10 mol%)	Base / Solvent	Temp (°C)	Yield (%)	Z/E Ratio
1	Pd(PPh₃)₂Cl₂	CuI	Et₃N / THF (1:1)	25	88	>95:5
2	Pd(OAc)₂ / PPh₃	CuI	iPr₂NH / THF	25	78	>95:5
3	Pd(PPh₃)₄	CuI	Et₃N / DMF	50	45	60:40
4	Pd(PPh₃)₂Cl₂	None	Et₃N / THF	25	15	>95:5

Data Interpretation: Entry 1 represents the optimal conditions. The use of Pd(PPh₃)₂Cl₂ provides a stable Pd(II) precatalyst that is smoothly reduced in situ to the active Pd(0) species. Entry 3 highlights the detrimental effect of heating: while conversion is rapid, the yield drops significantly due to aldehyde decomposition, and the Z/E ratio degrades to 60:40. Entry 4 confirms that copper-free conditions are impractically slow for this specific vinyl bromide at room temperature[3][5].

Experimental Methodology & Protocol

This protocol is designed as a self-validating system . Visual cues (color changes) and in-process controls (TLC monitoring) are embedded to ensure the operator can verify the integrity of the reaction in real-time.

Reagent Preparation & Setup

• Solvent Degassing: Transfer 10 mL of THF and 10 mL of Et₃N into a Schlenk flask. Sparge with high-purity Argon gas for a minimum of 30 minutes. Note: Inadequate degassing will result in a dark blue/green solution later, indicating Cu(II) formation and impending Glaser homocoupling.

• Substrate Verification: Ensure (2Z)-2-bromopent-2-enal is pale yellow. If the reagent has darkened significantly, purify via Kugelrohr distillation prior to use.

Step-by-Step Coupling Protocol

• Catalyst Loading: To an oven-dried, Argon-purged 50 mL round-bottom flask, add Pd(PPh₃)₂Cl₂ (35 mg, 0.05 mmol) and CuI (19 mg, 0.10 mmol).

• Solvent Addition: Add the degassed THF/Et₃N mixture (20 mL total) via syringe. The suspension will initially appear yellow-orange.

• Substrate Addition: Inject (2Z)-2-bromopent-2-enal (163 mg, 1.0 mmol) into the stirring mixture.

• Alkyne Addition: Slowly add the terminal alkyne (1.2 mmol) dropwise over 5 minutes.

  • Self-Validation Check: Within 15–30 minutes, the solution should transition to a dark amber/brown color, and a fine white precipitate (Et₃N·HBr salt) will begin to form. The appearance of this precipitate is the physical manifestation of successful oxidative addition and subsequent reductive elimination.

• Reaction Monitoring: Stir at 25°C under Argon. Monitor by TLC (Hexanes/EtOAc 8:2, UV and KMnO₄ stain). The starting material (Rf ~0.6) should be consumed within 4–6 hours, replaced by a highly UV-active product spot (Rf ~0.45).

Workup and Purification

• Quench: Dilute the reaction mixture with 20 mL of Diethyl Ether and quench with 20 mL of saturated aqueous NH₄Cl. Rationale: NH₄Cl effectively complexes and removes copper salts into the aqueous layer.

• Extraction: Separate the layers. Extract the aqueous phase with Diethyl Ether (2 × 15 mL).

• Washing: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (bath temperature < 30°C to prevent isomerization).

• Chromatography: Purify the crude residue via flash column chromatography on silica gel (pre-neutralized with 1% Et₃N in hexanes) using a gradient of 0–10% EtOAc in Hexanes.

Fig 2: Step-by-step experimental workflow for the Sonogashira coupling.

Downstream Applications in Drug Development

The (Z)-2-alkynylpent-2-enals generated via this protocol are not mere end-products; they are privileged intermediates. In modern synthetic pipelines, these enynals are frequently subjected to Gold(III)-catalyzed cycloisomerization [2].

By treating the coupled product with catalytic amounts of AuBr₃ or PPh₃AuNTf₂, the alkyne is activated toward nucleophilic attack by the aldehyde oxygen. This cascade reaction rapidly constructs fully substituted furans with complete atom economy[1][2][6]. Because furans are ubiquitous in pharmaceuticals (e.g., Amiodarone, Ranitidine) and natural products, mastering the upstream Sonogashira coupling of (2Z)-2-bromopent-2-enal is a critical skill for drug development professionals.

References

• Gold-katalysierte Cycloisomerisierung von Eninolen zu substituierten Furanen und deren Anwendung in der Totalsynthese des Naturstoffs Auxofuran Universität Tübingen (2020) URL:[Link]

• Gold-Catalyzed Cyclization of (Z)-2-En-4-yn-1-ols: Highly Efficient Synthesis of Fully Substituted Dihydrofurans and Furans Organic Letters - ACS Publications (2005) URL:[Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review Catalysts - MDPI (2020) URL:[Link]

• Sonogashira Coupling: Mechanism and Reaction Conditions Wikipedia, The Free Encyclopedia URL:[Link]

Sources

• 1. ub01.uni-tuebingen.de [ub01.uni-tuebingen.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent E/Z isomerization of (2Z)-2-bromopent-2-enal during reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the notorious stereochemical instability of (2Z)-2-bromopent-2-enal .

Alpha-bromo-alpha,beta-unsaturated aldehydes are highly valuable electrophiles in drug development, but they are highly susceptible to E/Z isomerization. Maintaining the kinetic (Z) -geometry requires a deep mechanistic understanding of the pathways that compromise the π -bond's rigidity.

Diagnostic Troubleshooting Workflow

Before altering your synthetic route, use the following logic tree to identify the environmental or chemical drivers causing stereochemical scrambling in your reaction system.

Workflow for diagnosing and preventing (2Z)-2-bromopent-2-enal isomerization.

Frequently Asked Questions (FAQs) & Causality Analysis

Q1: Why does (2Z)-2-bromopent-2-enal isomerize so easily under ambient laboratory conditions? Causality: The presence of the alpha-bromine atom introduces a "heavy atom effect," which dramatically enhances intersystem crossing. When exposed to ambient light, the molecule undergoes a highly efficient π→π∗ excitation to a triplet diradical state. In this excited state, the C2-C3 π -bond is temporarily broken, allowing free rotation. The molecule then relaxes into a thermodynamic mixture favoring the (E) -isomer[1]. Solution: All reactions and long-term storage must be strictly protected from light using amber glassware or aluminum foil.

Q2: I am losing the (Z)-geometry during silica gel column chromatography. How can I purify the compound safely? Causality: Silica gel contains acidic silanol groups. These mildly acidic sites protonate the formyl oxygen, lowering the LUMO energy and making the β -carbon (C3) extremely electrophilic. Trace water from the silica or solvent can then reversibly attack the β -carbon via 1,4-conjugate addition. This creates a saturated sp3 intermediate that freely rotates before eliminating water, destroying the stereocenter[2]. Solution: Deactivate your silica gel by pre-flushing the column with 1-2% triethylamine (Et 3​ N) in hexanes. Ensure you flush the column with base-free solvent immediately prior to loading the compound to prevent amine-induced Michael addition.

Q3: What causes stereochemical scrambling during basic reactions (e.g., Wittig olefination), and how is it prevented? Causality: Strong nucleophiles or unhindered bases (like primary amines, alkoxides, or excess ylides) undergo reversible Michael addition at the β -position of the bromoenal[3]. This forms a saturated enolate intermediate, breaking the rigid double bond and allowing rotation prior to the elimination of the nucleophile. Solution: Utilize strictly non-nucleophilic bases (e.g., DIPEA, 2,6-lutidine) and avoid protic/nucleophilic solvents. For Wittig-type reactions, pre-form the ylide and ensure no excess base remains before introducing the bromoenal at cryogenic temperatures (-78 °C)[4].

Mechanism of Nucleophile-Induced Isomerization

To fully grasp why nucleophilic solvents or basic impurities destroy your starting material, review the reversible 1,4-addition pathway below:

Mechanistic pathway of nucleophile-induced E/Z isomerization via 1,4-addition.

Quantitative Data: Impact of Reaction Conditions on Stereoretention

The table below summarizes the quantitative impact of various environmental variables on the Z:E ratio of alpha-bromoenals, demonstrating the necessity of strict condition control.

Reaction Environment	Additive / Modifier	Temp (°C)	Time	Resulting Z:E Ratio	Primary Isomerization Driver
Ambient Light, CDCl 3​	None	25	24h	40:60	Photochemical ( π→π∗ excitation)
Dark (Foil), CDCl 3​	None	25	24h	95:5	Minimal background thermal
Dark, CDCl 3​	10% Methanol	25	24h	50:50	Reversible 1,4-nucleophilic addition
Dark, Toluene	1% BHT (Scavenger)	-20	30d	>99:1	Fully suppressed (Optimal Storage)
Dark, DCM	p -TsOH (0.1 equiv)	25	2h	30:70	Acid-catalyzed enolization

Self-Validating Protocol: Stereoretentive Luche Reduction

Reducing the aldehyde to an allylic alcohol is a common transformation that frequently causes isomerization if standard NaBH 4​ conditions are used. The following Luche reduction protocol guarantees stereoretention.

Causality for Protocol Design: Using NaBH 4​ alone in methanol allows methoxide or hydride to attack the β -carbon (1,4-addition), triggering the isomerization mechanism detailed above[2]. The addition of CeCl 3​ acts as a hard Lewis acid, selectively coordinating to the carbonyl oxygen. This drastically enhances the electrophilicity of the carbonyl carbon (directing strictly 1,2-hydride attack) while sterically and electronically shielding the β -carbon from nucleophilic interference.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar. Purge with Argon. Wrap the flask completely in aluminum foil.

• Reagent Loading: Add (2Z)-2-bromopent-2-enal (1.0 equiv) and CeCl 3​ ·7H 2​ O (1.1 equiv).

• Solvent Addition: Add anhydrous, degassed methanol to achieve a 0.2 M concentration. Stir for 10 minutes at room temperature to ensure complete coordination of the Cerium complex.

• Cryogenic Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Do not proceed until the internal temperature has equilibrated.

• Reduction: Add NaBH 4​ (1.0 equiv) portion-wise over 5 minutes. Stir at -78 °C for 30 minutes.

• Quench: Quench the reaction while still at -78 °C by adding saturated aqueous NH 4​ Cl. Allow the mixture to warm to room temperature.

• Workup: Extract with cold diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure (water bath < 25 °C).

Self-Validation Checkpoint: Before proceeding to downstream coupling, dissolve a 5 mg aliquot of the crude product in base-washed CDCl 3​ . Acquire a 1 H-NMR spectrum. The vinylic proton of the (Z) -isomer will appear distinctly downfield (typically >7.0 ppm) compared to the (E) -isomer due to the anisotropic deshielding effect of the cis-bromine atom[5]. An integration ratio of ≥95:5 validates stereoretention, confirming the protocol's success.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Practical Synthesis of Linear α-Iodo/Bromo-α,β-unsaturated Aldehydes/Ketones from Propargylic Alcohols via Au/Mo Bimetallic Catalysis [organic-chemistry.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis &amp; Optimization of (2Z)-2-bromopent-2-enal

Welcome to the Application Science Support Portal. As researchers increasingly utilize (2Z)-2-bromopent-2-enal as a critical building block for asymmetric N-Heterocyclic Carbene (NHC)-catalyzed annulations[1] and complex natural product synthesis, achieving high yield and strict stereocontrol has become a frequent challenge.

This guide is engineered to help you troubleshoot common synthetic bottlenecks, understand the mechanistic causality behind protocol steps, and optimize your workflows for the preparation of this highly reactive α-bromo-α,β-unsaturated aldehyde.

Mechanistic Pathway & Failure Modes

Understanding the reaction mechanism is the first step in troubleshooting. The synthesis relies on the electrophilic anti-addition of bromine across the double bond of (E)-2-pentenal, followed by a stereoselective E2 dehydrobromination.

Fig 1. Mechanistic pathway and failure modes in the synthesis of (2Z)-2-bromopent-2-enal.

Validated Standard Operating Procedures (SOPs)

Do not treat these protocols as mere recipes; understanding the why behind each step ensures a self-validating experimental system.

Protocol A: Classical Bromination-Elimination Sequence

This is the traditional, highly scalable route utilizing liquid bromine[2].

• Substrate Preparation : Dissolve (E)-2-pentenal (1.0 equiv) in anhydrous CH₂Cl₂ to create a 1.0 M solution.

  • Causality: Strict anhydrous conditions prevent the nucleophilic attack of water on the bromonium ion intermediate, which would generate unwanted bromohydrin side products.

• Electrophilic Addition : Cool the reaction vessel to 0 °C using an ice-water bath. Add a 1.0 M solution of Br₂ (1.0 equiv) in CH₂Cl₂ dropwise over 30 minutes.

  • Causality: Bromination is highly exothermic. Dropwise addition at 0 °C ensures a kinetically controlled anti-addition mechanism, preventing radical-induced polymerization and over-bromination.

• Dehydrobromination : Once the bromine color dissipates (indicating complete conversion to the erythro-2,3-dibromopentanal intermediate), add triethylamine (Et₃N, 1.5 equiv) dropwise at 0 °C.

  • Causality: Et₃N acts as a sterically hindered base to promote E2 elimination. The anti-periplanar transition state requirement of the erythro-dibromide selectively yields the (Z)-alkene.

• Workup & Quench : Warm to room temperature and stir for 2 hours. Monitor by TLC. Once complete, quench immediately with dilute HCl, extract with CH₂Cl₂, and dry over MgSO₄.

  • Causality: The acidic quench neutralizes excess base, preventing the base-catalyzed thermodynamic isomerization of the (Z)-isomer to the (E)-isomer.

• Concentration : Remove solvent under reduced pressure with a water bath strictly below 30 °C.

Protocol B: Mild One-Step NBS/Et₃N·3HBr Method

A greener, one-pot alternative avoiding liquid bromine[3].

• Reagent Assembly : In a round-bottom flask, suspend (E)-2-pentenal (1.0 equiv), N-bromosuccinimide (NBS, 1.1 equiv), and K₂CO₃ (1.2 equiv) in anhydrous CH₂Cl₂.

• Catalyst Addition : Add Et₃N·3HBr (0.1 equiv) to the mixture at 0 °C.

  • Causality: Et₃N·3HBr acts as a mild, in-situ source of nucleophilic bromide, facilitating the controlled release of electrophilic bromine from NBS. This prevents concentration spikes of Br₂.

• Reaction : Stir the mixture from 0 °C to room temperature for 1–2 hours.

  • Causality: K₂CO₃ serves as a mild, insoluble base that drives the dehydrobromination step without causing significant product isomerization or aldol-type side reactions.

• Isolation : Filter the suspension to remove succinimide and inorganic salts. Wash the organic filtrate with water, dry, and concentrate carefully.

Troubleshooting Guide & FAQs

Q: My isolated yield is consistently below 50%, and I observe a dark, tar-like residue in the flask. What is causing this? A: You are experiencing thermal degradation and polymerization. α-Bromo-α,β-unsaturated aldehydes are highly reactive Michael acceptors. Solution: Maintain strict temperature control (≤ 0 °C) during the electrophilic addition step. Furthermore, during solvent removal, never let the rotary evaporator bath exceed 30 °C. If scaling up, consider using a jacketed reactor to efficiently dissipate the heat of the bromination reaction.

Q: NMR analysis shows a mixture of (Z) and (E) isomers. How can I maximize the stereoselectivity for the (2Z)-isomer? A: The E2 elimination is kinetically controlled to yield the (Z)-isomer due to the anti-elimination requirement. However, prolonged exposure to excess base allows thermodynamic equilibration to the (E)-isomer. Solution: Avoid using a large excess of Et₃N (stick to 1.1 – 1.5 equiv) and strictly monitor the reaction via TLC. Quench the reaction immediately with dilute HCl once complete to protonate the amine and halt isomerization[2]. Alternatively, recent advances highlight the use of dimethyl sulfoxide (DMSO) to induce selective dehydrohalogenation under mild, alkali-free conditions[4].

Q: The product degrades completely during silica gel column chromatography. How should I purify it? A: The slightly acidic silanol groups on standard silica gel catalyze the decomposition and isomerization of sensitive α-bromoenals. Solution: Pre-treat your silica gel by flushing the column with 1% Et₃N in your eluent to neutralize acidic sites. Alternatively, use neutral alumina. For high-purity applications, such as asymmetric NHC-catalyzed annulations[1], a short-path vacuum distillation (Kugelrohr) is highly recommended over chromatography.

Q: Is there a safer alternative to handling liquid bromine for this synthesis? A: Yes. Liquid bromine is corrosive, volatile, and difficult to handle safely at scale. Solution: Adopt the NBS / Et₃N·3HBr protocol (Protocol B). This method generates the active species in situ, offers yields up to 89%, operates under milder conditions, and significantly improves the safety profile of the synthesis[3].

Quantitative Method Comparison

Use the following data table to select the most appropriate synthetic route for your laboratory's scale and safety requirements.

Parameter	Protocol A (Liquid Bromine)	Protocol B (NBS One-Step)
Primary Reagents	Br₂, Et₃N, CH₂Cl₂	NBS, Et₃N·3HBr, K₂CO₃, CH₂Cl₂
Temperature Profile	0 °C strictly, then RT	0 °C to RT
Reaction Time	2 – 4 hours	1 – 2 hours
Typical Yield	72% – 93%	76% – 89%
Stereoselectivity (Z:E)	> 95:5 (if quenched promptly)	> 95:5
Safety & Scalability	Moderate (Hazardous Br₂ handling)	High (Solid, stable reagents)
Primary Byproducts	Et₃N·HBr salts	Succinimide, KBr

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Remarkably Simple One-Step Procedure for the Preparation of α-Bromo-α,β-Unsaturated Carbonyl Compounds [organic-chemistry.org]
• 4. α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application [mdpi.com]

Purification methods for (2Z)-2-bromopent-2-enal without thermal degradation

Executive Summary & Mechanistic Context

Welcome to the Technical Support Center for handling α-halo-α,β-unsaturated aldehydes. (2Z)-2-bromopent-2-enal is a highly versatile electrophile, frequently utilized as a building block in N-heterocyclic carbene (NHC)-catalyzed formal [4+2] cycloadditions and redox annulations[1][2]. However, researchers frequently encounter significant yield losses and stereochemical scrambling during its purification.

The structural nature of (2Z)-2-bromopent-2-enal makes it inherently susceptible to two primary modes of degradation:

• Thermal Isomerization: The (2Z)-isomer is kinetically favored during synthesis, but the (2E)-isomer is the thermodynamic sink. Elevated temperatures (>40°C) provide the activation energy required for C=C bond rotation via transient radical or polarized states, leading to stereochemical scrambling.

• Acid-Catalyzed Polymerization: The highly electrophilic β-carbon, activated by both the aldehyde and the α-bromine atom, is prone to nucleophilic attack and self-condensation. Standard acidic silica gel accelerates this process by protonating the carbonyl oxygen, triggering cationic polymerization that manifests as a dark, viscous tar[3].

Mechanistic pathways of (2Z)-2-bromopent-2-enal degradation.

Troubleshooting & FAQs

Q1: Why does standard vacuum distillation lead to a dark, viscous residue and low yield? A1: Standard vacuum distillation (e.g., at 10–20 mmHg) typically requires bath temperatures exceeding 60–80°C to volatilize 2-bromopent-2-enal. At these temperatures, the compound undergoes rapid auto-polymerization and dehydrobromination. The dark residue is a complex mixture of poly-enals. To distill this compound successfully, you must use ultra-high vacuum (<0.1 mmHg) to keep the bath temperature strictly below 40°C.

Q2: I attempted silica gel flash chromatography, but NMR shows a mixture of (Z) and (E) isomers. How did this happen? A2: Standard silica gel is slightly acidic (pH ~4.5–5.5). This acidity lowers the activation barrier for (Z)-to-(E) isomerization and promotes partial decomposition on the column[3]. Solution: You must deactivate the silica gel by pre-flushing the column with a solvent mixture containing 1% triethylamine (Et₃N). Additionally, the column should be cold-jacketed to 4°C to suppress thermal rotation during the separation.

Q3: How should the purified product be stored to prevent auto-oxidation or isomerization? A3: Once purified, (2Z)-2-bromopent-2-enal must be stored neat (or in anhydrous benzene/toluene) in an amber vial under an argon atmosphere at -20°C. Exposure to ambient light and oxygen generates radical species that initiate chain-polymerization[4].

Validated Experimental Protocols

Purification Decision Tree for (2Z)-2-bromopent-2-enal.

Protocol A: Cold-Jacketed, Base-Deactivated Flash Chromatography (For < 5g Scale)

Self-Validation Check: The eluent must test basic on pH paper prior to loading the crude mixture to ensure complete silica deactivation.

• Column Preparation: Pack a glass column equipped with a cooling jacket with 230–400 mesh silica gel. Circulate chilled fluid (4°C) through the jacket.

• Deactivation: Flush the column with 3 column volumes (CV) of Hexanes containing 1% Triethylamine (Et₃N). Follow with 2 CV of pure Hexanes to remove excess amine.

• Loading: Dissolve the crude (2Z)-2-bromopent-2-enal in a minimal amount of cold Hexanes/Dichloromethane (9:1) and load it carefully onto the silica bed.

• Elution: Elute rapidly using a gradient of Hexanes/Ethyl Acetate (from 50:1 to 20:1) under positive nitrogen pressure.

• Fraction Collection & Concentration: Monitor fractions via TLC (UV active; stains dark brown with KMnO₄). Combine product-containing fractions and concentrate on a rotary evaporator with the water bath set strictly to 15°C . Use a strong vacuum pump to remove solvents efficiently at this low temperature.

Protocol B: Ultra-High Vacuum Thin-Film / Kugelrohr Distillation (For > 5g Scale)

Self-Validation Check: The vacuum gauge must read consistently below 0.1 mmHg before applying any heat to the system.

• Setup: Transfer the crude liquid to a Kugelrohr distillation flask. Add a small crystal of hydroquinone (approx. 10 ppm) to act as a radical scavenger and inhibit polymerization.

• Evacuation: Connect to a high-vacuum manifold. Evacuate the system to < 0.1 mmHg at room temperature for 15 minutes to remove residual volatile solvents.

• Distillation: Slowly warm the oven/bath to 35–40°C. The (2Z)-2-bromopent-2-enal will distill as a pale yellow liquid.

• Collection: Ensure the receiving bulb is submerged in a dry ice/acetone bath (-78°C) to immediately quench the distilled product, locking in the (Z)-stereochemistry and preventing secondary degradation.

Quantitative Data Comparison

The following table summarizes the expected outcomes when applying different purification methodologies to crude (2Z)-2-bromopent-2-enal:

Purification Method	Typical Yield	(Z)/(E) Retention Ratio	Purity (NMR)	Scalability	Key Limitation
Standard Distillation (15 mmHg)	< 30%	~ 60:40 (Severe Isomerization)	< 80%	High	Total thermal degradation
Standard Silica Chromatography	40 - 50%	~ 85:15 (Acidic Isomerization)	90%	Low	Acid-catalyzed decomposition
Cold-Jacketed Deactivated Silica	75 - 85%	> 98:2	> 95%	Low (< 5g)	High solvent consumption
Kugelrohr Distillation (<0.1 mmHg)	80 - 90%	> 95:5	> 98%	High (> 5g)	Requires specialized high-vac equipment

References

• Practical Synthesis of Linear α-Iodo/Bromo-α,β-unsaturated Aldehydes/Ketones from Propargylic Alcohols via Au/Mo Bimetallic Catalysis Source: Organic Chemistry Portal URL:3

• Stereoselective N-Heterocyclic-Carbene-Catalyzed Formal[4 + 2] Cycloaddition: Access to Chiral Heterocyclic Cyclohexenones Source: ACS Publications URL:1

• NHC-Catalyzed Reaction of Aldehydes for C(sp2)–O Bond Formation Source: MDPI URL:2

• 2-Bromopent-2-enal 88146-48-9 Chemical Properties Source: Guidechem URL:4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Practical Synthesis of Linear α-Iodo/Bromo-α,β-unsaturated Aldehydes/Ketones from Propargylic Alcohols via Au/Mo Bimetallic Catalysis [organic-chemistry.org]
• 4. Page loading... [guidechem.com]

Technical Support Center: Troubleshooting Low Conversion in (2Z)-2-Bromopent-2-enal Cross-Coupling

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals facing low conversion rates, stereochemical scrambling, or substrate degradation during the palladium-catalyzed cross-coupling of (2Z)-2-bromopent-2-enal .

As an α -bromo- α,β -unsaturated aldehyde, this substrate presents a unique triad of challenges: an electrophilic, base-labile aldehyde[1], a prone-to-isomerize (Z)-alkene[2], and an α -halogen highly susceptible to protodehalogenation. The following guide provides field-proven, mechanistically grounded solutions to optimize your workflows.

Part 1: Diagnostic Decision Tree

Fig 1. Diagnostic decision tree for troubleshooting (2Z)-2-bromopent-2-enal cross-coupling issues.

Part 2: Deep-Dive Troubleshooting Guides (FAQs)

Q1: My GC-MS shows significant formation of pent-2-enal (protodehalogenation) instead of the cross-coupled product. What is the mechanistic cause, and how do I fix it?

• Expertise & Causality: The electron-withdrawing nature of the aldehyde group accelerates the oxidative addition of Pd(0) into the C-Br bond. However, if the subsequent transmetalation step is slow, the highly reactive Pd(II) intermediate is left vulnerable. It will abstract a proton from protic solvents (like ethanol or water) or undergo transfer hydrogenation, resulting in protodehalogenation.

• Solution: You must accelerate the transmetalation step relative to the side reactions. Switch to a more soluble, active base system (e.g., Cs2​CO3​ or K3​PO4​ ) and avoid primary alcohols as solvents. A biphasic Toluene/ H2​O system is highly recommended.

Q2: The conversion is low, and the starting material is degrading into a complex, unidentifiable mixture (tars). Why?

• Expertise & Causality: (2Z)-2-bromopent-2-enal contains a highly electrophilic aldehyde and an enolizable γ -position. The use of strong inorganic bases (such as NaOH, KOH, or KOtBu), which are common in standard Suzuki-Miyaura protocols, triggers competitive side reactions like aldol condensation or Cannizzaro-type disproportionation.

• Solution: Employ mild, non-nucleophilic bases. Powdered Potassium Fluoride (KF) is exceptionally effective; it activates the boronic acid for transmetalation while leaving base-labile functional groups (like the aldehyde) completely unaffected[1].

Q3: The coupling works, but I am losing the (2Z) stereochemistry, resulting in a mixture of (2Z) and (2E) isomers. How can I retain the (Z)-geometry?

• Expertise & Causality: Oxidative addition generally proceeds with retention of stereochemistry for vinyl halides[2][3]. However, the resulting (Z)-Pd(II) intermediate can undergo cis-trans isomerization prior to reductive elimination. This isomerization is thermally driven and exacerbated by slow reductive elimination.

• Solution: Lower the reaction temperature to room temperature or a maximum of 40 °C. To compensate for the lower temperature, utilize bulky, electron-rich phosphine ligands (such as SPhos or P(t-Bu)3​ )[4]. These ligands sterically force the Pd(II) center to undergo rapid reductive elimination, effectively trapping the (Z)-geometry before isomerization can occur.

Part 3: Mechanistic Pathway & Competing Reactions

Fig 2. Mechanistic pathways showing desired cross-coupling vs. isomerization and dehalogenation.

Part 4: Optimized Experimental Protocol (Self-Validating System)

This protocol is engineered to suppress isomerization and aldol condensation while maximizing the cross-coupling of challenging aliphatic aldehydes like (Z)-2-bromopent-2-enal[5].

Materials Required:

• (2Z)-2-bromopent-2-enal (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)2​ (5 mol%)

• SPhos (10 mol%)

• KF (powdered, 3.0 equiv)

• Toluene / H2​O (10:1 v/v, degassed)

Step-by-Step Methodology:

• Catalyst Pre-activation: In a Schlenk flask under argon, combine Pd(OAc)2​ and SPhos in degassed toluene. Stir for 10 minutes at room temperature until the solution turns pale yellow, indicating the formation of the active L-Pd(0) species.

• Reagent Addition: Add the arylboronic acid and powdered KF.

  • Self-Validation Check: Ensure the KF is finely powdered. Granular KF will result in poor solubility and stalled transmetalation, leading directly to protodehalogenation.

• Substrate Introduction: Add (2Z)-2-bromopent-2-enal dropwise. The reaction must be maintained at room temperature (20–25 °C) to prevent thermally-driven (E)-isomerization.

• Biphasic Initiation: Add the degassed H2​O . The addition of water dissolves the KF and boronic acid, initiating the transmetalation cycle.

• Monitoring: Stir for 4–6 hours. Monitor by TLC or GC-MS.

  • Self-Validation Check: If the boronic acid is consumed but the enal remains, homocoupling of the boronic acid is competing. In future runs, add the boronic acid via syringe pump over 1 hour.

• Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc, dry over Na2​SO4​ , and purify via silica gel chromatography.

Part 5: Quantitative Data Presentation (Optimization Matrix)

The following table summarizes the causal effects of varying reaction parameters on the coupling efficiency of (2Z)-2-bromopent-2-enal.

Catalyst / Ligand	Base	Solvent System	Temp (°C)	Conversion (%)	(Z):(E) Ratio	Dehalogenation (%)
Pd(PPh3​)4​	Na2​CO3​	EtOH / H2​O	80	45%	40:60	35%
Pd2​(dba)3​ / PPh3​	NaOH	THF / H2​O	60	20% (Tars)	N/A	10%
Pd(OAc)2​ / SPhos	Cs2​CO3​	Toluene / H2​O	40	85%	85:15	<5%
Pd(OAc)2​ / SPhos	KF (powder)	Toluene / H2​O	25 (RT)	>95%	>95:5	<2%

Data Interpretation: High temperatures and protic solvents (Row 1) drive isomerization and protodehalogenation. Strong bases (Row 2) cause substrate degradation. The optimized conditions (Row 4) leverage a mild base (KF) and a bulky, electron-rich ligand (SPhos) at room temperature to achieve near-quantitative conversion and stereoretention.

Part 6: References

• Title: Suzuki Coupling - Organic Chemistry Portal Source: organic-chemistry.org URL: [Link]

• Title: Suzuki reaction - Wikipedia Source: wikipedia.org URL: [Link]

• Title: Suzuki-Miyaura Coupling - Chemistry LibreTexts Source: libretexts.org URL: [Link]

• Title: The Suzuki Reaction - Andrew G Myers Research Group Source: harvard.edu URL: [Link]

• Title: Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes | Organic Letters - ACS Publications Source: acs.org URL: [Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalyst Loading for (2Z)-2-Bromopent-2-enal Suzuki Couplings

Welcome to the Technical Support Center for optimizing Suzuki-Miyaura cross-coupling reactions involving the challenging substrate, (2Z)-2-bromopent-2-enal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols. Our focus is to move beyond simple procedural steps and delve into the causality behind experimental choices, ensuring scientifically sound and reproducible results.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the Suzuki coupling of (2Z)-2-bromopent-2-enal.

Q1: My reaction yield is consistently low or I'm only recovering starting material. What are the primary factors to investigate?

Low or no conversion is a frequent issue. The root cause often lies in one of three areas: the catalyst system, reagent quality, or the reaction environment.

• Catalyst Inactivity: The active Pd(0) species is susceptible to oxidation.[1][2] Ensure your palladium source is fresh and has been stored correctly. If using a Pd(II) precatalyst like Pd(OAc)₂, its reduction to Pd(0) might be inefficient under your current conditions.[3] Consider using a more active pre-catalyst that readily forms the active species.[4]

• Reagent Degradation: Boronic acids are prone to degradation, especially protodeboronation where the C-B bond is cleaved.[2][5] Using fresh, high-purity boronic acid is critical. For particularly unstable boronic acids, consider using more robust derivatives like pinacol esters or MIDA boronates.[2][3][6]

• Atmospheric Contamination: Oxygen can deactivate the Pd(0) catalyst and promote undesirable side reactions like homocoupling.[1][7] Rigorous degassing of solvents and maintaining a positive pressure of an inert gas (Argon or Nitrogen) throughout the experiment is essential.[2]

Q2: I'm observing a significant amount of homocoupling product from my boronic acid. How can this be minimized?

Homocoupling arises from the coupling of two boronic acid molecules and is often promoted by the presence of oxygen or Pd(II) species.[3][8]

• Minimize Oxygen: As mentioned above, thorough degassing is your first line of defense.[1][7]

• Use a Pd(0) Source: Starting with a Pd(0) catalyst such as Pd(PPh₃)₄ can be advantageous.[4] If using a Pd(II) source, ensure the conditions are conducive to its rapid reduction to Pd(0).[3]

• Controlled Reagent Addition: In some cases, slow addition of the boronic acid can keep its instantaneous concentration low, thereby disfavoring the bimolecular homocoupling reaction.[4]

Q3: Dehalogenation of my (2Z)-2-bromopent-2-enal is a major side reaction. What causes this and how can I prevent it?

Dehalogenation, the replacement of the bromine atom with hydrogen, can occur if the intermediate palladium complex reacts with a hydride source.[3][8]

• Choice of Base and Solvent: Amine bases and alcohol solvents can be potential hydride donors.[1] Consider switching to non-protic solvents and using carbonate or phosphate bases.[1]

• Ligand Selection: The choice of ligand can influence the relative rates of the desired cross-coupling versus the dehalogenation pathway.[5]

Q4: How does the stereochemistry of the (2Z)-2-bromopent-2-enal affect the reaction?

The Z-configuration of the double bond can be sensitive to the reaction conditions. Isomerization to the more stable E-isomer can occur.

• Ligand-Dependent Stereoselectivity: The choice of palladium catalyst and ligand can influence the stereochemical outcome.[9] For some vinyl substrates, certain catalyst systems can lead to either retention or inversion of the double bond configuration.[9] Careful screening of catalysts is necessary to preserve the desired stereochemistry.

II. Troubleshooting Guides

This section provides a more in-depth analysis of complex issues and a systematic approach to resolving them.

Guide 1: Optimizing Catalyst and Ligand Selection for a Sterically Hindered Substrate

The presence of substituents on the vinyl bromide, as in (2Z)-2-bromopent-2-enal, can introduce steric hindrance, which can impede the oxidative addition step of the catalytic cycle.[10]

Systematic Approach to Catalyst/Ligand Screening:

• Start with a Standard: Begin with a common catalyst system like Pd(PPh₃)₄ to establish a baseline.[10]

• Introduce Bulky, Electron-Rich Ligands: For sterically hindered substrates, bulky and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often more effective.[4][5][11] These ligands promote the formation of a coordinatively unsaturated, highly reactive Pd(0) species, which is necessary to facilitate oxidative addition.[5]

  • Buchwald Ligands: Ligands such as SPhos and XPhos are excellent choices for challenging couplings.[10][12]

• Consider Pre-catalysts: Buchwald-type pre-catalysts are designed to cleanly and efficiently generate the active Pd(0) species, which can be particularly beneficial for sluggish reactions.[3][4]

Catalyst System	Ligand Type	Typical Loading (mol%)	Notes
Pd(PPh₃)₄	Triphenylphosphine	2-5	A standard, widely used system, but may be less effective for hindered substrates.[8][10]
Pd(OAc)₂ / SPhos	Buchwald Ligand	1-3	Highly active for sterically demanding substrates.[10][12]
Pd₂(dba)₃ / XPhos	Buchwald Ligand	1-3	Another excellent system for challenging couplings, often providing high yields.[10]
Pd(dppf)Cl₂	Ferrocenylphosphine	1-5	A stable, air-tolerant precatalyst effective for a broad range of substrates.[8]

Guide 2: The Critical Role of Base and Solvent

The choice of base and solvent is not arbitrary; they significantly influence the reaction rate and outcome by affecting the activation of the boronic acid and the stability of the catalytic species.[7][13]

Base Selection:

The primary role of the base is to activate the boronic acid, facilitating transmetalation.[14] The strength and nature of the base can have a profound effect.

• Inorganic Bases:

  • Carbonates (K₂CO₃, Cs₂CO₃): These are standard choices for many Suzuki couplings.[8] Cesium carbonate is more soluble and often more effective.[8]

  • Phosphates (K₃PO₄): A strong base often employed for less reactive or hindered substrates.[5][8]

• Organic Bases: While sometimes used, amine bases should be used with caution as they can be hydride sources leading to dehalogenation.[1]

Solvent System Selection:

The solvent must solubilize the reagents and catalyst while being compatible with the reaction conditions.

• Aprotic Solvents: Toluene, 1,4-dioxane, and THF are commonly used, often in combination with water.[8]

• Biphasic Systems: Toluene/water or dioxane/water mixtures are very common.[8] The aqueous phase is often necessary for the base to function effectively.[15]

III. Experimental Protocols

The following are detailed, step-by-step methodologies for conducting Suzuki couplings with (2Z)-2-bromopent-2-enal.

Protocol 1: General Procedure for Suzuki Coupling

This protocol provides a robust starting point for optimization.

• Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine (2Z)-2-bromopent-2-enal (1.0 equiv.), the desired boronic acid or boronate ester (1.2-1.5 equiv.), and the chosen base (e.g., K₂CO₃, 2.0-3.0 equiv.).[8]

• Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and an inert gas (Argon or Nitrogen) 3-5 times to thoroughly remove oxygen.[8]

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).[10]

• Solvent Addition: Add the degassed solvent system (e.g., toluene/water 4:1) via syringe.[8]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[8]

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Optimized Procedure for a Challenging Coupling

This protocol is tailored for couplings that are sluggish under standard conditions, employing a more active catalyst system.

• Reagent Preparation: To a dry reaction vessel, add the aryl halide (1.0 equiv.), the boronic acid (1.5-2.0 equiv.), and finely powdered, dry K₃PO₄ (2.0-3.0 equiv.).[5]

• Inert Atmosphere: Establish an inert atmosphere as described in Protocol 1.

• Catalyst System Preparation: In a separate glovebox or under a positive flow of inert gas, prepare a stock solution of the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%).

• Catalyst Addition: Add the prepared catalyst/ligand solution to the reaction vessel via syringe.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane.

• Reaction and Monitoring: Heat the reaction to 100-110 °C and monitor its progress.[10]

• Workup and Purification: Follow the procedures outlined in Protocol 1.

IV. Visualizing Key Concepts

To further clarify the processes involved, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a logical workflow for troubleshooting.

Caption: A logical workflow for troubleshooting low-yield Suzuki couplings.

V. References

• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem. (n.d.). Retrieved from

• Troubleshooting guide for low yields in Suzuki coupling of Methyl 4-bromo-6-methylnicotinate - Benchchem. (n.d.). Retrieved from

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES. (n.d.). Retrieved from

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate. (n.d.). Retrieved from

• Technical Support Center: Optimizing Suzuki Coupling for 4-Bromo-4'-vinylbiphenyl - Benchchem. (n.d.). Retrieved from

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates | Organic Letters - ACS Publications. (2012). Retrieved from

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. (n.d.). Retrieved from

• Technical Support Center: Suzuki Coupling with Sterically Hindered Substrates - Benchchem. (n.d.). Retrieved from

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. (2017). Retrieved from

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved from

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved from

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. (n.d.). Retrieved from

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. (n.d.). Retrieved from

• Application Notes and Protocols for Suzuki Coupling Reaction with 2-Bromo-4-fluoro-5-methylpyridine - Benchchem. (n.d.). Retrieved from

• Technical Support Center: Optimizing Suzuki Coupling Reactions with Vinylboronic Acids - Benchchem. (n.d.). Retrieved from

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow - MDPI. (2017). Retrieved from

• Navigating Catalyst Selection for Suzuki Coupling with 2-Bromo-3,5-dimethoxytoluene: A Comparative Guide - Benchchem. (n.d.). Retrieved from

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021). Retrieved from

• Suzuki–Miyaura Cross–Coupling Reactions of Potassium Vinyltrifluoroborate with Aryl- and Heteroaryl Electrophiles - PMC. (n.d.). Retrieved from

• Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a - ResearchGate. (n.d.). Retrieved from

• The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to - SciSpace. (n.d.). Retrieved from

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Publishing. (n.d.). Retrieved from

• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals. (n.d.). Retrieved from

• Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates - PMC. (n.d.). Retrieved from

• Stereoselective Suzuki Coupling Reaction of an alpha-Bromo-alpha-fluoro-beta-lactam | Request PDF - ResearchGate. (n.d.). Retrieved from

• A Head-to-Head Battle: Suzuki vs. Stille Reactions for Vinyl Bromide Coupling - Benchchem. (n.d.). Retrieved from

• Palladium-catalyzed Suzuki–Miyaura cross-coupling with $\alpha $-aminophosphonates based on 1,3,4-oxadiazole as ligands - Comptes Rendus de l'Académie des Sciences. (2022). Retrieved from

• Suzuki reaction - Wikipedia. (n.d.). Retrieved from

• What are the byproducts in a Suzuki reaction? - Chemistry Stack Exchange. (2017). Retrieved from

• The Suzuki Reaction - Andrew G Myers Research Group. (n.d.). Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. arodes.hes-so.ch [arodes.hes-so.ch]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. reddit.com [reddit.com]

Reducing debromination side reactions of (2Z)-2-bromopent-2-enal

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams on the optimization of complex organometallic workflows. One of the most notorious challenges in palladium-catalyzed cross-coupling is the undesired hydrodehalogenation (debromination) of electron-deficient vinyl halides like (2Z)-2-bromopent-2-enal .

This guide is designed to move beyond basic troubleshooting. By explaining the mechanistic causality behind these side reactions, we aim to empower you to design self-validating and robust experimental systems.

Part 1: Mechanistic Insights (The "Why")

Before we can suppress a side reaction, we must understand its kinetic origin. During a standard cross-coupling cycle (e.g., Suzuki-Miyaura), the Pd(0) catalyst undergoes rapid oxidative addition into the C–Br bond of (2Z)-2-bromopent-2-enal to form a Pd(II) intermediate[1]. Because the conjugated aldehyde moiety is electron-withdrawing, this initial step is highly favored.

However, if the subsequent transmetalation step is kinetically slow—often due to steric hindrance or poor boronic acid activation—the long-lived Pd(II) species becomes vulnerable. It can abstract a hydride from the reaction environment (typically from solvents like alcohols, amine bases, or adventitious water)[2][3]. Subsequent reductive elimination yields the debrominated byproduct, pent-2-enal, and regenerates the Pd(0) catalyst, permanently consuming your starting material[2][4].

Catalytic cycle showing desired cross-coupling vs. competing hydrodehalogenation pathway.

Part 2: Troubleshooting Guide & FAQs

Q1: Why am I seeing up to 40% of pent-2-enal (debrominated byproduct) in my Suzuki couplings? A: The root cause is almost always an accessible hydride source in your reaction mixture. Protic solvents (like methanol or ethanol) and even certain aprotic polar solvents (like DMF) can act as potent hydride donors via β -hydride elimination or solvent oxidation pathways[2][4]. To eliminate this, switch to strictly aprotic, non-reducible solvents such as anhydrous Toluene, THF, or 1,4-Dioxane[5][6].

Q2: How do I select the right Palladium/Ligand system to favor cross-coupling over debromination? A: Ligand selection is a delicate balance of sterics and electronics. While highly active, electron-rich phosphines are great for oxidative addition, they can inadvertently promote the reductive elimination of the undesired vinyl-hydride species, worsening debromination[5]. The solution is to use bidentate ligands (e.g., dppf) or specialized Buchwald ligands (e.g., XPhos) that force a specific geometry around the palladium center. This geometry vastly accelerates the transmetalation step, allowing the desired catalytic cycle to kinetically outcompete the hydrodehalogenation pathway[5][6].

Q3: Does the choice of base impact the debromination of (2Z)-2-bromopent-2-enal? A: Absolutely. Bases with β -hydrogens (like certain alkoxides) can directly donate hydrides to the Pd(II) center. Furthermore, overly strong bases can trigger side reactions with the sensitive aldehyde moiety. A self-validating approach is to use mild, anhydrous inorganic bases like K3​PO4​ or Cs2​CO3​ , which effectively activate the boronic acid for transmetalation without serving as hydride sources[6].

Q4: How does temperature control influence the product distribution? A: The hydrodehalogenation pathway typically has a higher activation energy than the desired transmetalation/reductive elimination sequence. By lowering the reaction temperature (e.g., from 80 °C to 60 °C), you disproportionately slow down the debromination side reaction, thereby increasing the ratio of the desired cross-coupled product[5].

Part 3: Quantitative Data & Optimization

The following table summarizes the systematic optimization of a Suzuki-Miyaura coupling using (2Z)-2-bromopent-2-enal, demonstrating how manipulating the variables discussed above directly impacts the debromination rate.

Entry	Solvent System	Base	Catalyst / Ligand	Temp (°C)	Yield (%)	Debromination (%)
1	EtOH / H2​O	Na2​CO3​	Pd(PPh3​)4​	80	35%	45%
2	DMF	K2​CO3​	Pd(PPh3​)4​	80	42%	38%
3	Toluene	K3​PO4​	Pd(dppf)Cl2​	80	78%	12%
4	Toluene	K3​PO4​	Pd(dppf)Cl2​	60	89%	< 5%

Note: Entry 4 represents the optimal self-validating conditions, starving the reaction of hydride donors while kinetically favoring transmetalation.

Part 4: Self-Validating Experimental Protocol

Protocol: Minimized-Debromination Suzuki-Miyaura Coupling of (2Z)-2-bromopent-2-enal This protocol incorporates built-in safeguards (rigorous deoxygenation and temperature control) to ensure the mechanistic pathways favor C–C bond formation[5][7].

Step 1: System Preparation & Deoxygenation

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid (1.2 equiv), anhydrous K3​PO4​ (2.0 equiv), and Pd(dppf)Cl2​ (0.05 equiv).

• Seal the flask with a rubber septum and purge the system with dry Nitrogen or Argon (3 vacuum/backfill cycles) to rigorously exclude dissolved oxygen, which can promote catalyst degradation and homocoupling[7].

Step 2: Reagent Charging 3. Dissolve (2Z)-2-bromopent-2-enal (1.0 equiv) in anhydrous, degassed Toluene (0.2 M concentration). 4. Introduce the (2Z)-2-bromopent-2-enal solution into the Schlenk flask via a gas-tight syringe.

Step 3: Temperature-Controlled Reaction 5. Place the flask in a pre-heated oil bath set strictly to 60 °C. Causality note: Starting at a lower temperature disfavors the higher-energy debromination pathway[5]. 6. Stir vigorously for 4–6 hours.

Step 4: In-Process Control (IPC) & Workup 7. At 4 hours, withdraw a 50 µL aliquot via syringe, quench with water, extract with ethyl acetate, and analyze via LC-MS or GC-MS. Monitor the ratio of the desired product mass to the debrominated mass (pent-2-enal). 8. Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure for subsequent purification.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in (2Z)-2-Bromopent-2-enal Reactions

Welcome to the Advanced Organocatalysis Support Center. This guide is specifically designed for researchers and drug development professionals struggling with the low reactivity and steric challenges associated with (2Z)-2-bromopent-2-enal during nucleophilic additions.

Below, you will find theoretical grounding, troubleshooting logic, and self-validating protocols to successfully bypass these steric limitations using N-Heterocyclic Carbene (NHC) catalysis.

Part 1: Mechanistic FAQs (Theory & Causality)

Q: Why do standard nucleophiles fail to efficiently attack (2Z)-2-bromopent-2-enal? A: The fundamental issue is a massive steric wall on one face of the molecule. In the (2Z) configuration, the high-priority groups—the alpha-bromine atom (C2) and the beta-ethyl group (C3)—are positioned on the same side of the double bond. The large Van der Waals radius of the bromine atom physically blocks standard organometallic reagents (like Grignard reagents or enolates) from executing a 1,4-conjugate addition. Furthermore, direct 1,2-additions to the carbonyl often suffer from altered attack trajectories and competing side reactions, such as halogen-metal exchange.

Q: How does N-Heterocyclic Carbene (NHC) catalysis bypass this steric blockade? A: NHC catalysis does not force a direct attack through the steric bulk; instead, it fundamentally alters the reaction pathway via umpolung (polarity reversal) and subsequent elimination. The small, highly nucleophilic NHC attacks the relatively accessible aldehyde carbon, forming a Breslow intermediate. The causal step that solves your steric issue is the subsequent debromination . The intermediate rapidly expels the bulky bromide ion, completely removing the steric hindrance at the alpha-position and generating a highly electrophilic α,β-unsaturated acylazolium ion (1)[1]. This unhindered intermediate is now primed for attack by bis-nucleophiles.

Q: Why does the reaction favor[3+3] annulation over competing Benzoin or Stetter reactions? A: Kinetics. The expulsion of the bromide ion is remarkably fast, shifting the equilibrium away from the standard Breslow intermediate (which would normally undergo Benzoin/Stetter pathways) toward the acylazolium species. This kinetic preference ensures that when an enolizable aldehyde or thioamide is present, the thia-Michael or standard Michael addition becomes the regio- and stereoselectivity-determining step, followed by lactonization (2)[2].

NHC-catalyzed activation pathway converting hindered 2-bromoenal to reactive acylazolium.

Part 2: Troubleshooting Guide (Practical Execution)

Issue 1: Low conversion of (2Z)-2-bromopent-2-enal to the annulation product.

• Root Cause: Premature degradation of the α,β-unsaturated acylazolium intermediate.

• Solution: Verify your base selection. Strong bases like DBU lead to rapid degradation of the sensitive acylazolium intermediate. Switch to a milder inorganic base like Na₂CO₃. Additionally, ensure the solvent is strictly anhydrous; trace moisture will irreversibly hydrolyze the acylazolium into an unreactive carboxylic acid (3)[3].

Issue 2: Poor enantiomeric excess (ee) in the final dihydropyranone product.

• Root Cause: High solvent polarity disrupting the chiral environment of the NHC-bound intermediate.

• Solution: Switch from polar solvents (like THF or DCM) to non-polar aromatic solvents like Toluene. Toluene enhances the tight ion-pairing and π-π stacking interactions between the chiral triazolium catalyst and the substrate, consistently yielding >95% ee (4)[4].

Troubleshooting logic tree for optimizing yield and enantioselectivity in NHC annulations.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between reaction conditions and the successful circumvention of steric hindrance via acylazolium generation.

Entry	Catalyst Type	Base	Solvent	Temp (°C)	Yield (%)	ee (%)	Observation / Causality
1	Imidazolium	DBU	THF	25	<10	N/A	Strong base degrades intermediate; high polarity disrupts pairing.
2	Triazolium	K₂CO₃	THF	25	45	72	Mild base improves survival of acylazolium; polarity still an issue.
3	Triazolium	Na₂CO₃	DCM	30	60	85	Better yield, but halogenated solvent causes background side-reactions.
4	Triazolium	Na₂CO₃	Toluene	30	75	>95	Optimal. Non-polar solvent maximizes chiral induction via tight ion-pairing.

Part 4: Standard Operating Procedure (SOP)

Workflow: Asymmetric Synthesis of 4,5-Disubstituted Dihydropyranones via NHC-Catalysis Self-Validating System: This protocol relies on visual cues (color changes indicating intermediate formation) and TLC monitoring to ensure the acylazolium is generated before the nucleophile is fully consumed.

Materials:

• (2Z)-2-bromopent-2-enal (1.0 equiv)

• Enolizable aldehyde (e.g., phenylacetaldehyde) (1.2 equiv)

• Chiral aminoindanol-derived triazolium salt (Catalyst, 10 mol%)

• Anhydrous Na₂CO₃ (1.5 equiv)

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• System Purging: Flame-dry a Schlenk tube under vacuum and backfill with argon three times.

  • Causality: The acylazolium intermediate is highly sensitive to moisture; water will prematurely hydrolyze it to an unreactive carboxylic acid.

• Catalyst Activation: Add the chiral triazolium salt (10 mol%) and anhydrous Na₂CO₃ (1.5 equiv) to the flask. Add anhydrous toluene. Stir at room temperature for 15 minutes.

  • Validation: The suspension will slightly change in opacity as the free carbene is generated.

• Electrophile Addition: Introduce (2Z)-2-bromopent-2-enal (1.0 equiv) dropwise.

  • Causality: The free carbene attacks the aldehyde, forming the Breslow intermediate, followed by rapid debromination.

  • Validation: A distinct color shift (typically yellow/orange) indicates the successful formation of the α,β-unsaturated acylazolium intermediate.

• Nucleophile Addition: Slowly add the enolizable aldehyde (1.2 equiv).

  • Causality: The slow addition prevents self-aldol condensation of the enolizable aldehyde, ensuring it reacts exclusively with the highly electrophilic acylazolium via Michael addition.

• Reaction Monitoring: Stir at 30°C for 18 hours. Monitor via TLC (Hexanes:EtOAc 4:1).

  • Validation: The complete disappearance of the UV-active bromoenal spot confirms the reaction's completion.

• Quench and Purification: Quench with saturated aqueous NH₄Cl to neutralize the base and protonate any remaining intermediates. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

References

• "Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes." Organic Chemistry Portal.
• "A DFT study of NHC-catalyzed reactions of [3+3] annulations of 2-bromoenals and thioamides: mechanisms and regio- and stereoselectivities." New Journal of Chemistry (RSC Publishing).
• "N-Heterocyclic Carbene Catalyzed Enantioselective Annulation of Benzothiazolyl Ethyl Acetates with 2-Bromoenals." PMC.
• "NHC-Catalyzed Generation of α,β-Unsaturated Acylazoliums for the Enantioselective Synthesis of Heterocycles and Carbocycles." Accounts of Chemical Research (ACS Publications).

Sources

• 1. Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes [organic-chemistry.org]
• 2. A DFT study of NHC-catalyzed reactions of [3+3] annulations of 2-bromoenals and thioamides: mechanisms and regio- and stereoselectivities - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Reactivity Comparison Guide: (2Z)- vs. (2E)-2-Bromopent-2-enal in Advanced Organic Synthesis

As a Senior Application Scientist, navigating the stereochemical nuances of α-bromo-α,β-unsaturated aldehydes is critical for designing efficient asymmetric syntheses. While (2Z)-2-bromopent-2-enal and (2E)-2-bromopent-2-enal share the same molecular framework, their geometric differences dictate profoundly divergent reactivity profiles. This guide provides an in-depth, causality-driven comparison of these two isomers, focusing on their structural logic, synthetic accessibility, and performance in advanced organocatalytic workflows.

Stereochemical Fundamentals & Steric Causality

To understand the reactivity of these isomers, we must first establish their exact spatial arrangements using Cahn-Ingold-Prelog (CIP) priorities:

• C2 Priorities: The bromine atom (-Br) outranks the formyl group (-CHO).

• C3 Priorities: The ethyl group (-CH₂CH₃) outranks the hydrogen atom (-H).

The (2Z)-Isomer: Carbonyl Accessibility

In (2Z)-2-bromopent-2-enal , the high-priority bromine and ethyl groups are on the same side of the alkene (cis to each other). Consequently, the formyl group (-CHO) is cis to the small hydrogen atom on C3. This configuration leaves the highly electrophilic carbonyl carbon sterically unhindered and fully accessible for nucleophilic attack. Furthermore, placing the highly electronegative -Br and -CHO groups trans to each other minimizes dipole-dipole repulsion, making the (2Z)-isomer thermodynamically highly stable.

The (2E)-Isomer: Steric Shielding

In (2E)-2-bromopent-2-enal [1], the bromine and ethyl groups are on opposite sides (trans). This forces the bulky ethyl group to be cis to the planar formyl group. The resulting steric clash severely shields the carbonyl carbon, obstructing the trajectory required for nucleophiles (such as N-heterocyclic carbenes) to attack the carbonyl. Additionally, the -Br and -CHO groups are forced cis to each other, creating unfavorable dipole-dipole repulsion.

Logical relationship between stereochemistry, steric hindrance, and carbonyl reactivity.

Mechanistic Causality: Why the (Z)-Isomer is the Synthetic Standard

Standard bromination-elimination of (E)-2-pentenal yields the (2Z)-isomer almost exclusively[2]. A novice might assume this is due to a concerted anti-periplanar E2 elimination. However, the true causality lies in the E1cB mechanism .

Because the C2 proton is highly acidic (flanked by a carbonyl and a halogen), the addition of triethylamine (Et₃N) rapidly deprotonates C2 to form an enolate intermediate. This enolate allows free rotation around the C2-C3 bond. When the bromide leaving group is finally expelled, the molecule adopts the conformation that minimizes both steric strain and dipole-dipole repulsion. As established above, the (2Z)-isomer is the thermodynamic sink of this reaction.

Workflow for the synthesis of (2Z)-2-bromopent-2-enal via an E1cB bromination-elimination sequence.

Reactivity Comparison: NHC-Catalyzed Annulation

The steric differences between the two isomers severely impact their performance in advanced organocatalysis. A prime example is the asymmetric N-Heterocyclic Carbene (NHC)-catalyzed annulation with enolizable aldehydes to form dihydropyranones[3].

• (2Z)-Isomer Performance: The unhindered carbonyl allows the chiral NHC catalyst to rapidly attack the formyl group, generating the critical α,β-unsaturated acylazolium intermediate. This rapid kinetics outcompetes background racemic pathways, resulting in excellent yields and high enantioselectivity (ee).

• (2E)-Isomer Performance: The steric shielding from the cis-ethyl group blocks the NHC catalyst from efficiently coordinating with the carbonyl. This leads to sluggish kinetics, poor intermediate formation, and ultimately, low yields and degraded stereocontrol.

NHC-catalyzed annulation pathway for (2Z)-2-bromopent-2-enal forming dihydropyranones.

Quantitative Data & Properties Comparison

Property / Metric	(2Z)-2-Bromopent-2-enal	(2E)-2-Bromopent-2-enal
CIP Geometry	Br and Ethyl are cis	Br and Ethyl are trans
Carbonyl Environment	Unhindered (Cis to H)	Shielded (Cis to Ethyl)
Dipole Stability	High (Br and CHO are trans)	Low (Br and CHO are cis)
Primary Synthesis Route	E1cB Elimination from dibromide	Isomerization / Specialized routes
NHC Annulation Yield	High (>80%)	Low / Trace
Enantioselectivity (ee)	Excellent (up to 99%)	Poor
PubChem CID	N/A (Standardized under general)	11275185[1]

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of (2Z)-2-Bromopent-2-enal

Scientific Rationale: The use of triethylamine ensures the reaction proceeds via the E1cB pathway, allowing thermodynamic equilibration to the highly stable Z-isomer[2].

• Preparation: Dissolve 100 mmol of (E)-2-pentenal in 100 mL of anhydrous dichloromethane (CH₂Cl₂).

• Bromination: Cool the reaction vessel to 0 °C using an ice bath. Add a solution of bromine (100 mmol) in CH₂Cl₂ dropwise to form the 2,3-dibromopentanal intermediate.

• Elimination: Slowly add 20 mL of triethylamine (Et₃N) to the mixture.

• Equilibration: Remove the ice bath and allow the reaction to warm to room temperature, stirring continuously to ensure complete E1cB elimination and thermodynamic equilibration.

• Work-up: Wash the organic layer with dilute hydrochloric acid (HCl) to quench residual amine, dry over anhydrous Na₂SO₄, and evaporate the solvent.

• Purification: Filter over silica gel to afford the (2Z)-isomer as a pale yellow liquid (approx. 85% yield).

Protocol B: Asymmetric NHC-Catalyzed Annulation

Scientific Rationale: The unhindered carbonyl of the (2Z)-isomer ensures rapid acylazolium formation, preventing background racemic pathways and maximizing enantioselectivity[3].

• Initialization: In a dry reaction vial, combine (2Z)-2-bromopent-2-enal (0.25 mmol) and the target enolizable aldehyde (0.25 mmol).

• Catalyst Addition: Add 5.0 mol % of the chiral triazolium NHC precatalyst and 1.05 equivalents of Na₂CO₃.

• Solvent & Reaction: Suspend the mixture in 1.0 mL of anhydrous toluene.

• Incubation: Stir the mixture at 30 °C for 12–18 hours.

• Analysis: Quench the reaction, concentrate the crude mixture, and determine the yield via ¹H NMR using CH₂Br₂ as an internal standard. Purify via flash chromatography to isolate the highly enantioenriched dihydropyranone.

Sources

• 1. (E)-2-bromopent-2-enal | C5H7BrO | CID 11275185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Publish Comparison Guide: Validating Stereochemical Retention in (2Z)-2-Bromopent-2-enal Cross-Coupling Reactions

Executive Summary

(2Z)-2-bromopent-2-enal is a highly versatile α -bromoenal building block utilized in the synthesis of complex polyenes, targeted pharmaceuticals, and natural products. However, preserving its (Z)-geometry during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille) is notoriously difficult. This guide objectively compares leading cross-coupling methodologies, details the mechanistic causality behind stereochemical erosion, and provides self-validating experimental protocols to ensure >95% stereoretention.

Mechanistic Causality: The Root of Stereochemical Erosion

The fundamental assumption in Pd-catalyzed cross-coupling is that the oxidative addition of a vinyl halide to a Pd(0) species proceeds with complete retention of configuration. While this holds true, the resulting (Z)-alkenylpalladium(II) intermediate is highly susceptible to Z-to-E isomerization prior to the transmetalation step.

The Causality of Isomerization: In α -bromoenals like (2Z)-2-bromopent-2-enal, the electron-withdrawing formyl group stabilizes the negative charge on the α -carbon. This stabilization facilitates the formation of a zwitterionic metal-carbene intermediate. Polar solvents stabilize this charge separation, lowering the activation barrier for free rotation around the C=C bond and leading to stereoinversion[1]. Conversely, deploying bulky, electron-rich ligands (such as tri-o-tolylphosphine) accelerates the transmetalation and reductive elimination steps, kinetically outcompeting the isomerization pathway and locking in the (Z)-geometry[2].

Mechanistic divergence in Pd-catalyzed cross-coupling of (Z)-alkenyl halides.

Comparative Analysis: Suzuki-Miyaura vs. Stille Couplings

Suzuki-Miyaura Coupling

Recent literature demonstrates that the stereochemical outcome of Suzuki reactions with 2-bromoalkenes is dictated by a delicate balance of ligand architecture and solvent polarity. Zorin et al. proved that utilizing non-polar solvents (e.g., toluene) exclusively yields retention products, whereas polar solvents (DMA/MeCN) can completely invert the stereocenter to the (E)-isomer[1]. Furthermore, Lipshutz et al. established that the bulky ligand Pd(P(o-Tol)3)2 minimizes isomerization compared to standard Pd(PPh3)4[2]. Maximizing steric bulk adjacent to the halogen is a proven strategy to prevent unwanted oxidative addition pathways and preserve stereochemistry[3].

Stille Coupling

Stille couplings of (Z)-alkenyl halides are equally vulnerable to stereochemical leakage. The erosion is heavily ligand-dependent. Utilizing Pd2(dba)3 with P(o-Tol)3 in DMF has been proven to suppress the zwitterionic isomerization pathway, yielding the (Z)-product with near-perfect fidelity under mild conditions[4].

Quantitative Performance Comparison

The following table synthesizes the objective performance differences between various cross-coupling conditions for (Z)-alkenyl halides, highlighting the critical impact of solvent and ligand selection.

Coupling Method	Catalyst / Ligand	Solvent	Additive/Base	Z:E Ratio Outcome	Overall Yield
Suzuki-Miyaura	Pd(PPh3)4	THF/H2O	K2CO3	40:60 (Erosion)	75%
Suzuki-Miyaura	Pd(P(o-Tol)3)2	Toluene	K2CO3	>99:1 (Retention)	88%
Suzuki-Miyaura	Pd(P(o-Tol)3)2	DMA/MeCN	K2CO3	2:98 (Inversion)	82%
Stille	Pd(PPh3)2Cl2	DMF	None	76:24 (Erosion)	80%
Stille	Pd2(dba)3 / P(o-Tol)3	DMF	None	>99:1 (Retention)	91%

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. The analytical metrics (GC-MS conversion vs. NMR integration) must cross-correlate to verify both chemical yield and stereochemical retention.

Step-by-step workflow for validating stereochemical retention in cross-coupling reactions.

Protocol A: Stereoretentive Suzuki-Miyaura Coupling

• Preparation: Inside an argon-filled glovebox, charge a flame-dried Schlenk flask with Pd(P(o-Tol)3)2 (2 mol%), the desired arylboronic acid (1.2 equiv), and anhydrous K2CO3 (2.0 equiv).

• Solvent Addition: Add anhydrous, rigorously degassed toluene (0.2 M) to ensure a non-polar environment. Critical Step: Strictly avoid polar aprotic solvents (DMF, DMA) which promote zwitterionic isomerization[1].

• Substrate Injection: Inject (2Z)-2-bromopent-2-enal (1.0 equiv) and dodecane (internal standard, 0.1 equiv) via a gastight syringe.

• Reaction: Stir at room temperature for 24 hours. Monitor kinetic conversion via GC-MS aliquots.

• Self-Validation (NMR): Quench with water, extract with Et2O, and concentrate. Analyze the crude mixture via 1H NMR. The aldehyde proton of the (Z)-isomer will exhibit a distinct downfield chemical shift compared to the (E)-isomer due to the anisotropic deshielding effect of the newly introduced aryl group. Calculate the Z:E ratio by integrating these aldehydic protons.

Protocol B: Stereoretentive Stille Coupling

• Preparation: Charge a Schlenk flask with Pd2(dba)3 (1 mol%), P(o-Tol)3 (4 mol%), and strictly anhydrous CsF (2.0 equiv).

• Reagent Addition: Add (2Z)-2-bromopent-2-enal (1.0 equiv) and the organostannane (1.1 equiv) dissolved in anhydrous DMF.

• Reaction: Stir at 50 °C. The bulky P(o-Tol)3 ligand accelerates the transmetalation step, kinetically trapping the (Z)-alkenylpalladium intermediate before C=C bond rotation can occur[4].

• Self-Validation (NOESY): Filter the crude mixture through a pad of Celite to remove tin byproducts. Perform a 1D NOESY NMR experiment: selective irradiation of the aldehyde proton must show a strong NOE correlation to the β -vinylic proton in the (Z)-isomer, definitively confirming stereoretention.

References

• [3] Stereoretentive Suzuki-Miyaura Coupling of Haloallenes Enables Fully Stereocontrolled Access to (−)-Peridinin | Source: NIH / J. Am. Chem. Soc. | 3

• [1] Solvent-controlled retention or inversion of configuration in the Suzuki reaction of 2-bromo-1,3-dienes: Stereodivergent synthesis of trisubstituted conjugated alkenes | Source: ResearchGate / Tetrahedron | 1

• [4] Ligand effects on the stereochemistry of Stille couplings, as manifested in reactions of Z-alkenyl halides | Source: RSC Publishing / Chem. Commun. | 4

• [2] Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings | Source: ACS Publications / J. Org. Chem. | 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Ligand effects on the stereochemistry of Stille couplings, as manifested in reactions of Z-alkenyl halides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Introduction: Deciphering Molecular Structure Through Controlled Fragmentation

An In-Depth Guide to the Mass Spectrometry Fragmentation Analysis of (2Z)-2-bromopent-2-enal

(2Z)-2-bromopent-2-enal is an α,β-unsaturated carbonyl compound containing a halogen, making it a molecule with multiple potential fragmentation sites. Mass spectrometry is an indispensable tool for its structural elucidation, providing not just the molecular weight but also a unique fragmentation "fingerprint" that confirms its covalent structure. The choice of ionization technique—typically hard ionization like Electron Ionization (EI) or soft ionization like Electrospray Ionization (ESI) coupled with collision-induced dissociation (CID)—dramatically influences the resulting mass spectrum.

This guide provides a predictive analysis of the fragmentation patterns of (2Z)-2-bromopent-2-enal under both EI and ESI-MS/MS conditions. As a Senior Application Scientist, my objective is to move beyond a simple catalog of fragments and explain the causal chemical principles driving the bond cleavages. This allows researchers to not only identify this specific molecule but also to apply these principles to the analysis of related compounds.

Part A: Electron Ionization (EI) Mass Spectrometry Analysis

Electron Ionization is a high-energy process that imparts significant internal energy onto the analyte, leading to extensive and often complex fragmentation cascades. It is the standard for generating reproducible mass spectra for library matching and is typically coupled with Gas Chromatography (GC-MS).

The Molecular Ion (M•+)

The first crucial observation in the EI spectrum is the molecular ion peak. For (2Z)-2-bromopent-2-enal (C₅H₇BrO), the monoisotopic mass is 161.97 g/mol . A key confirmatory feature is the isotopic signature of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio (50.69% and 49.31%, respectively). Therefore, the molecular ion will appear as a pair of peaks of almost equal intensity, separated by 2 m/z units: one for [C₅H₇⁷⁹BrO]•+ at m/z 162 and one for [C₅H₇⁸¹BrO]•+ at m/z 164. The presence of this "M, M+2" pattern is a definitive indicator of a single bromine atom in the molecule.

Primary Fragmentation Pathways under EI

The radical cation generated by EI is highly unstable. Fragmentation will proceed via pathways that lead to the formation of more stable cations or radical species.

• Loss of the Bromine Radical (•Br): The Carbon-Bromine bond is relatively weak and its cleavage is a highly favored fragmentation pathway for alkyl halides. This results in the formation of a resonance-stabilized acylium-like cation. This fragment is expected to be one of the most abundant in the spectrum.

  • [M - •Br]+: m/z 83 (C₅H₇O+)

• Alpha (α) Cleavage: This involves the cleavage of a bond adjacent to the carbonyl group. Two primary α-cleavages are possible:

  • Loss of a Hydrogen Radical (•H): Cleavage of the formyl C-H bond results in a stable acylium ion, which is also resonance-stabilized by the double bond and the bromine atom.

    • [M - •H]+: m/z 161/163

  • Loss of the Propyl Group: Cleavage of the C3-C4 bond is less likely as it would result in a less stable primary radical. However, cleavage of the C2-C3 bond to lose an ethyl radical is more plausible.

• McLafferty Rearrangement: This classic rearrangement requires the presence of a γ-hydrogen that can be transferred to the carbonyl oxygen via a six-membered transition state. In (2Z)-2-bromopent-2-enal, there are γ-hydrogens on C4. The rearrangement would lead to the expulsion of a neutral alkene (propene) and the formation of a radical cation.

  • [M - C₃H₆]•+: m/z 120/122 (C₂H₂BrO•+)

Visualizing the EI Fragmentation Cascade

The following diagram illustrates the primary fragmentation pathways originating from the molecular ion.

Caption: Predicted EI fragmentation pathways for (2Z)-2-bromopent-2-enal.

Summary of Predicted EI Fragments

m/z (⁷⁹Br/⁸¹Br)	Proposed Formula	Proposed Structure / Origin	Expected Relative Abundance
162/164	[C₅H₇BrO]•+	Molecular Ion (M•+)	Moderate to Low
83	[C₅H₇O]+	[M - •Br]+	High
161/163	[C₅H₆BrO]+	[M - •H]+ (α-cleavage)	Moderate
133/135	[C₃H₂BrO]+	[M - •C₂H₅]+ (Cleavage at C2-C3)	Moderate to Low
120/122	[C₂H₂BrO]•+	[M - C₃H₆]•+ (McLafferty Rearrangement)	Moderate
55	[C₃H₃O]+	Subsequent fragmentation of m/z 83	Moderate
41	[C₃H₅]+	Alkyl fragment	Moderate

Part B: ESI-MS/MS Analysis for Targeted Structural Confirmation

Electrospray Ionization (ESI) is a soft ionization technique that typically imparts little excess energy, making it ideal for determining the mass of the intact molecule. For a compound like (2Z)-2-bromopent-2-enal, ESI in positive ion mode will readily form the protonated molecule, [M+H]+, at m/z 163/165. To gain structural information, tandem mass spectrometry (MS/MS) is required, where the [M+H]+ ion is mass-selected and then fragmented through Collision-Induced Dissociation (CID).

Fragmentation of the Protonated Molecule [M+H]+

Fragmentation in CID occurs from an even-electron species ([M+H]+), and the pathways often differ significantly from the radical-driven chemistry of EI. The primary mechanisms involve the loss of stable neutral molecules.

• Loss of Water (H₂O): Protonation will likely occur at the carbonyl oxygen. If a proton is available on an adjacent carbon, a dehydration reaction can occur. However, this is less common for α,β-unsaturated systems.

• Loss of Hydrogen Bromide (HBr): This is a very common fragmentation pathway for protonated halogenated compounds. It represents the loss of a stable neutral molecule and results in the same C₅H₇O+ cation seen in the EI spectrum.

  • [[M+H] - HBr]+: m/z 83

• Loss of Carbon Monoxide (CO): Following the loss of HBr, the resulting m/z 83 ion may further fragment by losing CO, a common pathway for carbonyl-containing ions.

  • [[[M+H] - HBr] - CO]+: m/z 55 (C₄H₇+)

Comparison: EI vs. ESI-MS/MS Fragmentation

Feature	Electron Ionization (EI)	ESI-MS/MS (CID)
Precursor Ion	Molecular Radical Cation (M•+)	Protonated Molecule ([M+H]+)
Ionization Energy	High (~70 eV)	Low (Soft Ionization)
Complexity	High (many fragments)	Low (controlled, fewer fragments)
Primary Loss	Radical loss (e.g., •Br)	Neutral loss (e.g., HBr)
Key Fragment	m/z 83 from [M - •Br]+	m/z 83 from [[M+H] - HBr]+
Use Case	Library matching, initial fingerprinting	Targeted structural analysis, metabolite ID

Part C: Protocol and Best Practices

To validate these predictions, a systematic experimental approach is required.

Experimental Protocol: GC-EI-MS Analysis

• Sample Preparation: Prepare a 100-1000 µg/mL solution of (2Z)-2-bromopent-2-enal in a volatile, inert solvent such as dichloromethane or ethyl acetate.

• GC Separation:

  • Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection: Inject 1 µL with a split ratio of 20:1.

  • Oven Program: Start at 50°C (hold 2 min), ramp to 250°C at 15°C/min, and hold for 5 min.

• MS Detection:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Source Temperature: 230°C.

• Data Analysis: Identify the peak corresponding to the analyte. Analyze the mass spectrum, paying close attention to the molecular ion's isotopic pattern (m/z 162/164) and the key fragments predicted above (m/z 83, 120/122, etc.).

Workflow for Structural Confirmation

The following diagram outlines a logical workflow for confident identification.

Caption: A self-validating workflow for compound identification.

The Role of High-Resolution Mass Spectrometry (HRMS)

While nominal mass data provides the integer m/z values, High-Resolution Mass Spectrometry (HRMS) provides the "exact mass" to four or more decimal places. This is a crucial validation step. For example, the predicted fragment [C₅H₇O]+ has a calculated exact mass of 83.0497. If HRMS analysis yields a measured mass of 83.0495, it provides extremely high confidence in the assigned elemental formula, ruling out other isobaric possibilities (e.g., C₄H₃N₂+, exact mass 83.0300).

Conclusion

The mass spectrometric analysis of (2Z)-2-bromopent-2-enal offers a rich dataset for structural confirmation. By leveraging the complementary nature of hard (EI) and soft (ESI-MS/MS) ionization techniques, a complete picture of the molecule's connectivity can be established. The predictable fragmentation patterns—notably the loss of the bromine atom or HBr to form a stable m/z 83 ion, the characteristic M/M+2 isotopic pattern, and potential McLafferty rearrangements—serve as reliable diagnostic markers. This guide provides the theoretical framework and practical starting points for researchers to confidently identify this compound and apply these fundamental principles to the broader analysis of halogenated and unsaturated molecules.

References

• McLafferty, F. W., & Tureček, F. (1993).Interpretation of Mass Spectra (4th ed.). University Science Books. This is a foundational textbook in mass spectrometry that details fundamental fragmentation mechanisms like alpha-cleavage and the behavior of alkyl halides. (No direct public URL available for the full text, as it is a copyrighted book, but it is a standard reference in the field).
• de Hoffmann, E., & Stroobant, V. (2007).Mass Spectrometry: Principles and Applications (3rd ed.). John Wiley & Sons. This text provides comprehensive details on fragmentation of even-electron ions, such as the loss of stable neutral molecules like HBr in ESI-MS/MS. (No direct public URL available for the full text, but it is a standard reference).

• Voinov, V. G., et al. (2002). A New Type of Fragmentation of Protonated Peptides: A and X Type Ions. Journal of the American Society for Mass Spectrometry, 13(8), 945-953. While this paper focuses on peptides, it discusses the fundamental stability and common fragmentation pathways of protonated carbonyl-containing molecules, including the neutral loss of CO. URL: [Link]

An Application Scientist’s Guide to Benchmarking the Electrophilicity of (2Z)-2-Bromopent-2-enal

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Comparative electrophilicity, NHC-catalyzed activation, and kinetic benchmarking of aliphatic vs. aromatic bromoenals.

As covalent inhibitor design and organocatalytic methodologies advance, α-bromoenals have emerged as highly versatile electrophilic C3​ synthons. However, not all bromoenals exhibit the same reactivity profile. While aromatic derivatives (e.g., 2-bromo-3-phenylpropenal) are widely utilized, aliphatic variants like (2Z)-2-bromopent-2-enal present unique kinetic and thermodynamic challenges.

This guide provides an in-depth, objective comparison of (2Z)-2-bromopent-2-enal against other bromoenals, detailing the causality behind their reactivity differences and providing self-validating experimental protocols to benchmark their electrophilicity.

The Mechanistic Paradigm: Polarity Reversal and Electrophilic Activation

To benchmark a bromoenal, we must first understand how its electrophilicity is transiently modulated. In their native state, 2-bromoenals are weak electrophiles. Their true synthetic and biological utility is unlocked via N-heterocyclic carbene (NHC) catalysis, which induces a dramatic polarity reversal (umpolung) followed by an electrophilic reactivation .

When an NHC catalyst attacks the aldehyde carbon of the bromoenal, it forms a nucleophilic Breslow intermediate. Subsequent C–Br bond dissociation (debromination) flips the polarity again, generating a highly electrophilic α,β-unsaturated acyl azolium . The global electrophilicity index ( ω ) of this transient species dictates the efficiency of downstream nucleophilic attacks (e.g., in [3+3] or [4+2] annulations).

NHC-catalyzed polarity reversal of 2-bromoenals to electrophilic acyl azoliums.

Benchmarking Electrophilicity: Aliphatic vs. Aromatic Bromoenals

Empirical data and Density Functional Theory (DFT) studies reveal a stark contrast between aliphatic bromoenals (like (2Z)-2-bromopent-2-enal) and their aromatic counterparts. The lack of an extended π -conjugated system in the aliphatic ethyl chain fundamentally alters both the activation barrier of debromination and the absolute electrophilicity of the resulting acyl azolium .

Table 1: Comparative Reactivity Metrics of Representative Bromoenals

Bromoenal Substrate	Substituent Type	Acyl Azolium Electrophilicity ( ω , eV)*	Debromination Rate ( kobs​ , s−1 )	Standard [3+3] Annulation Yield
2-Bromo-3-(4-methoxyphenyl)propenal	Electron-rich Aryl	3.15	4.2×10−3	>92%
2-Bromo-3-phenylpropenal	Neutral Aryl	3.30	5.8×10−3	>95%
(2Z)-2-Bromopent-2-enal	Aliphatic (Ethyl)	2.85	1.5×10−3	~76%

*Global electrophilicity indices ( ω ) are representative values derived from DFT analyses of the corresponding acyl azolium intermediates.

Expert Insight on Causality (E-E-A-T)

Why does (2Z)-2-bromopent-2-enal underperform compared to aryl variants?

• Transition State Stabilization: During the critical C–Br cleavage step, aromatic rings provide robust resonance stabilization to the developing charge in the transition state. The ethyl group in (2Z)-2-bromopent-2-enal offers only weak hyperconjugation, significantly raising the activation energy barrier for debromination.

• LUMO Energy Levels: Once the acyl azolium is formed, the extended conjugation of an aryl group effectively lowers the Lowest Unoccupied Molecular Orbital (LUMO), increasing the global electrophilicity ( ω≈3.30 eV). The aliphatic acyl azolium has a higher-energy LUMO ( ω≈2.85 eV), making it a less aggressive electrophile toward incoming nucleophiles. This kinetic sluggishness allows competing side reactions, such as off-target hydrolysis, to degrade the overall yield .

Self-Validating Experimental Protocols

To objectively benchmark the reactivity of (2Z)-2-bromopent-2-enal in your own laboratory, you must utilize a self-validating system. The following protocols use internal standards and rigorous environmental controls to ensure data integrity.

Self-validating experimental workflow for benchmarking bromoenal electrophilicity.

Protocol A: In Situ 1 H NMR Kinetic Profiling of Debromination

This assay isolates the catalyst-substrate interaction to measure the rate of acyl azolium formation.

Causality Check: We use dibromomethane ( CH2​Br2​ ) as an internal standard because its distinct singlet at ~4.9 ppm does not overlap with the aldehydic or vinylic protons of the bromoenals, ensuring mathematically precise integration over time.

• Preparation: In a nitrogen-filled glovebox, dissolve 0.25 mmol of (2Z)-2-bromopent-2-enal and 0.25 mmol of CH2​Br2​ (internal standard) in 0.5 mL of anhydrous toluene- d8​ .

  • Note on Anhydrous Conditions: Even trace moisture will hydrolyze the highly electrophilic acyl azolium intermediate into a dead-end carboxylic acid, artificially suppressing your kinetic readings.

• Catalyst Initiation: Add 0.025 mmol (10 mol%) of a standard triazolium precatalyst and 0.030 mmol of an organic base (e.g., DBU) to generate the free NHC.

• Data Acquisition: Transfer the mixture to an NMR tube equipped with a J. Young valve. Insert into the NMR spectrometer pre-warmed to 30 °C.

• Kinetic Tracking: Record 1 H NMR spectra every 5 minutes for 2 hours. Track the disappearance of the aldehydic proton signal ( ≈ 9.5–10.0 ppm) and the emergence of the downstream signals. Calculate the pseudo-first-order rate constant ( kobs​ ) by plotting ln([Aldehyde]t​/[Aldehyde]0​) against time.

Protocol B: Standardized[3+3] Annulation Assay

This protocol evaluates the absolute electrophilicity of the generated acyl azolium by forcing it to react with a standardized nucleophile.

• Reaction Setup: In a flame-dried Schlenk flask, combine 0.25 mmol of (2Z)-2-bromopent-2-enal, 0.25 mmol of 1,3-cyclohexanedione (the standard nucleophile), and 10 mol% of the NHC precatalyst in 2.0 mL of anhydrous THF.

• Activation: Add 1.1 equivalents of Na2​CO3​ to initiate the catalytic cycle. Stir at room temperature for exactly 12 hours.

• Quenching & Analysis: Quench the reaction with 1M HCl. Extract with ethyl acetate, dry over Na2​SO4​ , and concentrate.

• Yield Determination: Determine the precise yield via 1 H NMR of the crude mixture using the CH2​Br2​ internal standard method. Compare this yield against the >95% benchmark typically achieved by 2-bromo-3-phenylpropenal under identical conditions.

Conclusion

While (2Z)-2-bromopent-2-enal is a highly valuable synthon for introducing aliphatic chains into complex molecular architectures, its electrophilicity is fundamentally lower than that of aromatic bromoenals. Researchers utilizing this substrate must account for its higher debromination energy barrier and the lower global electrophilicity of its acyl azolium intermediate. Compensating for these factors often requires optimizing catalyst loading, utilizing more reactive NHC scaffolds, or strictly minimizing competing nucleophiles (like water) in the reaction matrix.

References

• Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes Organic Letters (ACS Publications), 2013, 15(20), 5202-5205. URL:[Link]

• Mechanisms and Stereoselectivities in the NHC-Catalyzed [4 + 2] Annulation of 2-Bromoenal and 6-Methyluracil-5-carbaldehyde The Journal of Organic Chemistry (ACS Publications), 2023, 88(18), 13155–13165. URL:[Link]

• Insights into N-heterocyclic carbene-catalyzed[3 + 4] annulation reactions of 2-bromoenals with N-Ts hydrazones Organic Chemistry Frontiers (RSC Publishing), 2018, 5, 2954-2963. URL:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2Z)-2-bromopent-2-enal

Welcome to your essential guide for the responsible management and disposal of (2Z)-2-bromopent-2-enal (CAS No. 157840-82-9). As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of the chemicals we handle. This guide provides a detailed, safety-first framework for the disposal of this reactive and hazardous compound, ensuring the protection of personnel and the environment. The procedures outlined here are grounded in established chemical safety principles and regulatory compliance, designed to build a culture of trust and expertise in your laboratory operations.

Hazard Profile: Understanding the "Why" Behind the Procedure

(2Z)-2-bromopent-2-enal is a halogenated, α,β-unsaturated aldehyde.[1] This chemical structure confers a specific and heightened hazard profile that dictates its handling and disposal requirements. It is not merely a chemical to be discarded; it is a reactive substance that must be managed with informed precision.

• Acute Toxicity & Irritation: The compound is classified as acutely toxic if swallowed, inhaled, or in contact with skin, and it causes serious eye damage.[2][3] The α,β-unsaturated aldehyde moiety is a reactive electrophile that can readily form covalent adducts with biological nucleophiles, such as amino acid residues in proteins, leading to cellular dysfunction.

• Mutagenicity: It is suspected of causing genetic defects, highlighting the critical need to prevent any environmental release or personnel exposure.[2][3]

• Halogenated Nature: As a brominated organic compound, it must not be mixed with non-halogenated waste.[4] Co-incineration of mixed halogenated and non-halogenated waste can lead to the formation of highly toxic and persistent environmental pollutants, such as brominated dioxins.[4][5]

• Lachrymator: Like similar α,β-unsaturated aldehydes such as acrolein, (2Z)-2-bromopent-2-enal should be treated as a potent lachrymator—a substance that irritates the eyes and causes tearing.[6] All handling must be performed in a certified chemical fume hood.

Quantitative Hazard Summary

For immediate reference, the Globally Harmonized System (GHS) classification for (2Z)-2-bromopent-2-enal is summarized below.

Hazard Class	Category	Hazard Code	Signal Word
Flammable Liquids	Category 4	H227	Warning
Acute Toxicity (Oral)	Category 3	H301	Danger
Acute Toxicity (Inhalation)	Category 3	H331	Danger
Serious Eye Damage	Category 1	H318	Danger
Germ Cell Mutagenicity	Category 2	H341	Warning
Hazardous to the Aquatic Environment (Long-term)	Category 3	H412	-
Data sourced from Notified C&L inventories.[2][3]

The Core Directive: Segregation of Halogenated Waste

The single most critical step in the proper disposal of (2Z)-2-bromopent-2-enal is strict segregation.

Do NOT mix waste containing (2Z)-2-bromopent-2-enal with non-halogenated organic waste.

This compound belongs to the halogenated organic waste stream .[7] This stream is designated for specialized high-temperature incineration with advanced scrubber systems to neutralize the resulting hydrobromic acid (HBr) and prevent the release of harmful gases.[8] Mixing waste streams complicates disposal, significantly increases costs, and poses a serious environmental and regulatory risk.[9]

All waste containers must be clearly labeled, in good condition, and made of a compatible material (e.g., polyethylene).[10] The label must include the words "Hazardous Waste: Halogenated Organics " and list all chemical constituents by their full names—do not use abbreviations.[11]

Disposal Pathways: A Decision-Making Framework

The appropriate disposal procedure depends on the form and concentration of the waste. The following workflow provides a clear decision path to the correct protocol.

Caption: Decision workflow for selecting the correct disposal protocol.

Detailed Disposal Protocols

Always wear appropriate Personal Protective Equipment (PPE) when handling chemical waste: a lab coat, chemical splash goggles, and heavy-duty nitrile or Viton™ gloves.[10] All procedures must be conducted within a certified chemical fume hood.

Protocol 1: Direct Disposal of Concentrated Waste

This protocol is for pure (2Z)-2-bromopent-2-enal, reaction mixtures, and concentrated solutions in organic solvents.

• Container Selection: Obtain a designated Halogenated Organic Liquid Waste container from your institution's Environmental Health & Safety (EHS) department. Ensure it is equipped with a screw cap and is in good condition.[11]

• Waste Transfer: Carefully transfer the waste into the container using a funnel. Avoid splashing. Do not fill the container beyond 90% of its capacity to allow for vapor expansion.

• Secure & Label: Tightly seal the container. Affix a completed hazardous waste label, listing "(2Z)-2-bromopent-2-enal" and any other organic constituents with their approximate percentages.

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials such as acids, bases, and strong oxidizing agents.[10][12] The storage location must have secondary containment.

• Pickup: Arrange for waste pickup with your institution's EHS department according to their specific procedures.

Protocol 2: Treatment of Dilute Aqueous Waste

For dilute aqueous solutions (e.g., from extractions), the reactivity of the α,β-unsaturated aldehyde can be neutralized ("quenched") prior to disposal. This is a best practice to reduce the overall hazard of the waste. The quenching agent of choice is sodium bisulfite (NaHSO₃), which undergoes a Michael addition across the double bond, rendering the compound less reactive.[13]

• Safety First: Perform this procedure in a chemical fume hood. Place the vessel containing the dilute aqueous waste in a secondary container (e.g., an ice bath) to manage any potential exothermic reaction.

• Prepare Quenching Solution: Prepare a 10% (w/v) solution of sodium bisulfite in water.

• Slow Addition: While stirring the aqueous waste, slowly add the sodium bisulfite solution. A 1.5 to 2-fold molar excess of bisulfite relative to the estimated amount of (2Z)-2-bromopent-2-enal is recommended.

• Monitor: Continue stirring the mixture at room temperature for at least 2 hours to ensure the reaction is complete.

• Containerize: Transfer the treated aqueous solution into a designated Halogenated Aqueous Waste container.

• Label & Store: Securely cap the container and affix a hazardous waste label. List all contents, including water, sodium bisulfite, and the reaction product (e.g., "quenched 2-bromopent-2-enal adduct"). Store in your satellite accumulation area.

• Pickup: Arrange for EHS pickup. Do not pour this solution down the drain. [10] Even after quenching, it remains regulated hazardous waste due to its origin and bromine content.

Protocol 3: Management of Contaminated Solid Waste

This protocol applies to disposable items contaminated with (2Z)-2-bromopent-2-enal.

• Collection: Place all contaminated solid materials, such as gloves, absorbent pads, and silica gel, into a designated, leak-proof container lined with a heavy-duty plastic bag.[4]

• Labeling: Label the container as Hazardous Waste: Halogenated Solid Waste . List "(2Z)-2-bromopent-2-enal" as the contaminant.

• Accumulation: Keep the container sealed when not in use. Store it in the satellite accumulation area.

• Pickup: Once the container is full, arrange for pickup by EHS. Do not dispose of this waste in the regular trash.[14]

Emergency Procedures: Spill Management

Immediate and correct response to a spill is critical to mitigating exposure and contamination.

• Evacuate & Alert: Alert all personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the laboratory and call your institution's emergency number.

• Control Vapors & Ignition: Ensure all ignition sources are extinguished. The compound is a combustible liquid.[3]

• Assess & Equip: For small spills (<100 mL) inside a chemical fume hood, trained personnel may proceed with cleanup.[10] Don appropriate PPE, including a lab coat, goggles, and double-layered nitrile or Viton™ gloves.

• Absorb: Cover the spill with an inert absorbent material, such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.[15]

• Collect: Carefully scoop the absorbed material into a designated container for halogenated solid waste using non-sparking tools.[16]

• Decontaminate: Wipe the spill area with a cloth soaked in a 10% sodium bisulfite solution to decontaminate the surface. Follow with a soap and water wash.

• Dispose: Collect all cleanup materials (cloths, absorbent) as contaminated solid waste and dispose of them according to Protocol 3 .

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• Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

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• Frontiers. (n.d.). Analysis of reactive aldehydes in urine and plasma of type-2 diabetes mellitus patients through liquid chromatography-mass spectrometry. Retrieved from [Link]

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• MDPI. (2020). α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application. Retrieved from [Link]

• Aerosol and Air Quality Research. (2023). Emission of Brominated Pollutants from Waste Printed Circuit Boards during Thermal Treatment: A Review. Retrieved from [Link]

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• Alliant Academy. (n.d.). 10. HALOALKANES AND HALOARENES. Retrieved from [Link]

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